2-Methoxypyrimidine-5-boronic acid

• CAS: 628692-15-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Methoxypyrimidine-5-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Methoxypyrimidine-5-boronic acid, a key building block in medicinal chemistry and organic synthesis. This document details its physicochemical characteristics, provides standardized experimental protocols for their determination, and outlines a general workflow for chemical characterization.

Core Physical and Chemical Properties

2-Methoxypyrimidine-5-boronic acid is a solid, crystalline compound. Its fundamental properties are summarized in the table below, providing a foundational dataset for its use in experimental design and synthesis.

Property	Value	Source
IUPAC Name	(2-methoxypyrimidin-5-yl)boronic acid	[1]
CAS Number	628692-15-9	[2][3]
Molecular Formula	C₅H₇BN₂O₃	[1]
Molecular Weight	153.93 g/mol	[1][2]
Appearance	White to almost-white crystalline powder
Melting Point	161 °C	[4]
Boiling Point	378.3 ± 52.0 °C (Predicted)	[4]
Density	1.33 ± 0.1 g/cm³ (Predicted)	[4]
Solubility	Soluble in Methanol	[4]
Storage Conditions	Store at room temperature, sealed in a dry, dark place	[4]

Chemical Identifiers:

• SMILES: OB(O)C1=CN=C(OC)N=C1

• InChI: 1S/C5H7BN2O3/c1-11-5-7-2-4(3-8-5)6(9)10/h2-3,9-10H,1H3

• InChIKey: YPWAJLGHACDYQS-UHFFFAOYSA-N

Experimental Protocols for Physical Property Determination

While vendor-specific data is available, independent verification of physical properties is a critical step in research. Below are detailed, standardized methodologies for determining the key physical properties of solid organic compounds like 2-Methoxypyrimidine-5-boronic acid.

The melting point is a crucial indicator of purity. Pure crystalline solids exhibit a sharp melting range (typically 0.5-1.0°C), whereas impurities lead to a depressed and broader melting range.[5]

Methodology:

• Sample Preparation: Finely crush a small amount of 2-Methoxypyrimidine-5-boronic acid into a powder. Pack the powder into a capillary tube (sealed at one end) to a depth of 1-2 mm by tapping the sealed end on a hard surface.[6]

• Apparatus Setup:

  • Thiele Tube: Attach the capillary tube to a calibrated thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. Immerse the setup in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[5]

  • Melting Point Apparatus (e.g., Mel-Temp): Insert the capillary tube into the designated slot in the heating block and place a calibrated thermometer in the thermometer well.

• Heating and Observation: Heat the apparatus gently. For the Thiele tube, heat the side arm to create a convection current for uniform temperature distribution.[5] The heating rate should be slow, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[5]

• Data Recording: Record two temperatures:

  • T₁: The temperature at which the first drop of liquid appears.

  • T₂: The temperature at which the entire sample has completely liquefied.

• Reporting: The melting point is reported as the range from T₁ to T₂. For accurate results, perform the determination in duplicate or triplicate.

Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution.[7]

Methodology (Qualitative Visual Assessment):

• Preparation: Add a small, known amount (e.g., 1-5 mg) of 2-Methoxypyrimidine-5-boronic acid to a test tube.

• Solvent Addition: Add a measured volume (e.g., 1 mL) of the desired solvent (e.g., methanol, water, DMSO) to the test tube.[8]

• Mixing: Vigorously mix the contents using a vortex mixer for at least one minute.[8]

• Observation: Visually inspect the solution against a contrasting background. The absence of any visible solid particles indicates that the compound is soluble at or above that concentration. If solid remains, the compound is sparingly soluble or insoluble.[8]

• Further Steps (if insoluble): Gentle heating or sonication can be applied to assess if dissolution is kinetically limited.[8]

Methodology (Quantitative Shake-Flask Method):

• Saturation: Add an excess amount of the solid compound to a known volume of the solvent in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid must be confirmed.[9]

• Separation: Separate the saturated solution from the excess solid by filtration (e.g., using a syringe filter) or centrifugation.[10]

• Analysis: Accurately determine the concentration of the solute in the clear, saturated solution using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC, or by evaporating the solvent and weighing the residue).[11]

• Calculation: Express the solubility as mass per unit volume (e.g., mg/mL) or moles per unit volume (mol/L).[7]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive characterization of a chemical reagent such as 2-Methoxypyrimidine-5-boronic acid, from initial acquisition to final quality assessment.

Caption: A logical workflow for the characterization of a chemical compound.

Safety and Handling Information

2-Methoxypyrimidine-5-boronic acid should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Signal Word: Warning[2]

• GHS Hazard Classifications:

  • Acute Toxicity 4, Oral (H302: Harmful if swallowed)[1]

  • Eye Irritation 2A (H319: Causes serious eye irritation)[1]

  • Skin Irritation 2 (H315: Causes skin irritation)[1]

  • Specific target organ toxicity — single exposure, Respiratory tract irritation (H335: May cause respiratory irritation)[1]

Always consult the full Safety Data Sheet (SDS) from the supplier before use. Work in a well-ventilated area or a fume hood.

References

• 1. 2-Methoxypyrimidine-5-boronic acid | C5H7BN2O3 | CID 2736778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]
• 3. Boric acid - Nanjing Raise Pharmatech Co., Ltd [raisechem.com]
• 4. 2-Methoxypyrimidine-5-boronic acid CAS#: 628692-15-9 [m.chemicalbook.com]
• 5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. byjus.com [byjus.com]
• 7. Solubility - Wikipedia [en.wikipedia.org]
• 8. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. quora.com [quora.com]
• 11. benchchem.com [benchchem.com]

A Technical Guide to 2-Methoxypyrimidine-5-boronic acid: Structure, Analysis, and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methoxypyrimidine-5-boronic acid, a key building block in modern medicinal chemistry. This document details its chemical structure, analytical methodologies, and applications, with a focus on its role in the synthesis of pharmacologically active compounds. Experimental protocols and quantitative data are presented to support researchers in its practical application.

Chemical Structure and Properties

2-Methoxypyrimidine-5-boronic acid, with the IUPAC name (2-methoxypyrimidin-5-yl)boronic acid, is a heterocyclic organic compound.[1][2] Its structure features a pyrimidine ring substituted with a methoxy group at the 2-position and a boronic acid group at the 5-position. This arrangement makes it a valuable reagent in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions.[3]

The chemical structure can be represented by the following SMILES string: B(C1=CN=C(N=C1)OC)(O)O.[1][4]

Physicochemical and Safety Data

A summary of the key physicochemical properties and identifiers for 2-Methoxypyrimidine-5-boronic acid is provided in the table below. This data is essential for the safe handling, storage, and use of the compound in a laboratory setting.

Property	Value	Reference(s)
IUPAC Name	(2-methoxypyrimidin-5-yl)boronic acid	[1][2]
CAS Number	628692-15-9	[1][3][5]
Molecular Formula	C₅H₇BN₂O₃	[1][3][5]
Molecular Weight	153.93 g/mol	[1][3][5]
Appearance	Yellow or white to off-white solid	[3][4]
Purity	≥ 95% (HPLC)	[3]
Storage Conditions	Store at 0-8°C	[3]
InChI	1S/C5H7BN2O3/c1-11-5-7-2-4(3-8-5)6(9)10/h2-3,9-10H,1H3	[1][4]
InChIKey	YPWAJLGHACDYQS-UHFFFAOYSA-N	[1][4]
Hazard Statements	H302 (Harmful if swallowed), H319 (Causes serious eye irritation)	[1][4]

Chemical Analysis

The characterization and quality control of 2-methoxypyrimidine-5-boronic acid are typically performed using a combination of spectroscopic and chromatographic techniques. While specific spectral data for this compound is not widely published, the following analytical methods are standard for its structural confirmation and purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure by identifying the chemical shifts and coupling constants of the hydrogen and carbon atoms in the molecule.

• Mass Spectrometry (MS) : This technique is employed to determine the molecular weight of the compound and to analyze its fragmentation pattern, further confirming its identity. The exact mass is approximately 154.0549723 Da.[1][2]

• High-Performance Liquid Chromatography (HPLC) : HPLC is a crucial method for determining the purity of 2-methoxypyrimidine-5-boronic acid.[3] It separates the main compound from any impurities, allowing for quantitative assessment of its purity level.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 2-methoxypyrimidine-5-boronic acid and its application in Suzuki-Miyaura cross-coupling reactions.

Synthesis of 2-Methoxypyrimidine-5-boronic acid

This protocol outlines the synthesis of 2-methoxypyrimidine-5-boronic acid from 2-methoxy-5-bromopyrimidine via a lithium-halogen exchange followed by borylation.

Materials:

• 2-methoxy-5-bromopyrimidine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi)

• Triisopropyl borate

• Aqueous Hydrochloric Acid (HCl, 2 M)

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-methoxy-5-bromopyrimidine (1.0 equivalent) in anhydrous THF in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (1.1 equivalents) dropwise to the cooled solution. Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 equivalents) dropwise, maintaining the temperature at -78 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2 M aqueous HCl until the solution is acidic.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by a suitable method, such as column chromatography, to obtain 2-methoxypyrimidine-5-boronic acid.

Caption: A generalized workflow for the synthesis of 2-methoxypyrimidine-5-boronic acid.

Application in Suzuki-Miyaura Cross-Coupling

2-Methoxypyrimidine-5-boronic acid is a versatile reagent for the Suzuki-Miyaura cross-coupling reaction, which is a powerful method for forming carbon-carbon bonds.[3] This reaction is widely used in drug discovery to synthesize complex molecules.[6]

Materials:

• 2-Methoxypyrimidine-5-boronic acid (1.2 equivalents)

• Aryl or heteroaryl halide (e.g., aryl bromide) (1.0 equivalent)

• Palladium catalyst (e.g., Dichlorobis(triphenylphosphine)palladium(II), 0.05 equivalents)

• Base (e.g., Sodium carbonate, 2.0 equivalents)

• Solvent (e.g., 2:1 mixture of 1,4-dioxane and water)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask, combine 2-methoxypyrimidine-5-boronic acid, the aryl/heteroaryl halide, sodium carbonate, and the palladium catalyst.

• Add the degassed solvent mixture.

• Heat the reaction mixture to 95 °C and stir for 12-24 hours. Monitor the reaction progress using TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired coupled product.

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

Applications in Drug Discovery

2-Methoxypyrimidine-5-boronic acid is a valuable building block in the synthesis of pharmaceuticals.[3] The pyrimidine scaffold is a common feature in many biologically active compounds. Its use in Suzuki-Miyaura coupling allows for the efficient creation of libraries of compounds for drug screening.

One notable application is in the synthesis of kinase inhibitors. For instance, pyrimidine-based compounds have been developed as inhibitors of the p97/VCP ATPase, which is a promising target in cancer therapy.[7] p97/VCP is involved in various cellular processes, including protein degradation and DNA repair, and its dysregulation is implicated in several diseases.[7] The synthesis of isoquinoline ketone derivatives with anti-tumor activity also utilizes (2-methoxypyrimidin-5-yl)boronic acid as a key intermediate.[6]

Caption: Role of p97/VCP in cellular pathways and its inhibition by pyrimidine derivatives.

References

• 1. VCP/p97 controls signals of the ERK1/2 pathway transmitted via the Shoc2 scaffolding complex: novel insights into IBMPFD pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Methoxypyrimidine-5-boronic acid | C5H7BN2O3 | CID 2736778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The VCP/p97 system at a glance: connecting cellular function to disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Role of p97/VCP (Cdc48) in genome stability - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of 2-Methoxypyrimidine-5-boronic Acid in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypyrimidine-5-boronic acid is a pivotal building block in modern organic synthesis and medicinal chemistry. Its utility in Suzuki-Miyaura cross-coupling reactions has made it a valuable reagent for constructing complex molecules, particularly in the development of novel pharmaceutical agents and agrochemicals.[1][2] The efficiency of synthetic transformations, purification processes, and formulation development hinges on a thorough understanding of the compound's solubility characteristics.

This technical guide addresses the solubility of 2-methoxypyrimidine-5-boronic acid in organic solvents. While extensive quantitative solubility data is not widely published, this document provides a consolidated overview of its qualitative solubility, expected trends based on analogous compounds, and detailed experimental protocols for researchers to determine solubility in their own laboratory settings.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-methoxypyrimidine-5-boronic acid is essential for predicting its behavior in various solvent systems.

Property	Value	Source
CAS Number	628692-15-9	Chem-Impex
Molecular Formula	C₅H₇BN₂O₃	-
Molecular Weight	153.93 g/mol	-
Appearance	White to off-white solid	General Knowledge
Purity	Typically ≥98%	[3]

Qualitative Solubility and Expected Trends

General literature describes 2-methoxypyrimidine-5-boronic acid as being soluble in common organic solvents.[1] Its application in Suzuki-Miyaura coupling reactions, often performed in solvent systems like 1,4-dioxane/water or DME/aqueous sodium carbonate, indicates its compatibility and at least partial solubility in these polar, aprotic environments.[4][5][6]

Based on its molecular structure, which includes a polar pyrimidine ring, a methoxy group, and a boronic acid moiety capable of hydrogen bonding, the following trends can be anticipated:

• High Solubility: Expected in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Tetrahydrofuran (THF), which can solvate the polar regions of the molecule.

• Moderate to High Solubility: Likely in polar protic solvents like methanol, ethanol, and other lower alcohols, due to the potential for hydrogen bonding with the boronic acid and nitrogen atoms.

• Low Solubility: Expected in nonpolar solvents such as hexanes, toluene, and methylcyclohexane, as the polar nature of the molecule will not be effectively solvated.[7][8][9]

The solubility of related pyrimidine derivatives has been shown to increase with temperature, a trend that is also expected to hold for 2-methoxypyrimidine-5-boronic acid.[10][11]

Experimental Protocols for Solubility Determination

For precise and reliable solubility data, experimental determination is crucial. The following are two widely accepted methods for determining the solubility of a solid compound in an organic solvent.

Dynamic (Synthetic) Method

This method involves observing the temperature at which a solid solute completely dissolves in a solvent at a known concentration.[8][12][13] It is particularly useful for generating solubility data across a range of temperatures.

4.1.1 Materials and Apparatus

• 2-Methoxypyrimidine-5-boronic acid (high purity)

• High-purity, anhydrous organic solvents

• Analytical balance (precision ±0.1 mg)

• Sealed glass vials or test tubes

• Magnetic stirrer and stir bars

• Controlled temperature bath with a programmable temperature ramp (precision ±0.1 °C)

• Calibrated thermometer or thermocouple (precision ±0.1 °C)

• Luminance probe or turbidity sensor (or visual inspection)

4.1.2 Procedure

• Sample Preparation: Accurately weigh a specific amount of 2-methoxypyrimidine-5-boronic acid into a glass vial.

• Add a precise volume or weight of the desired organic solvent to achieve a known mole fraction or concentration.

• Add a small magnetic stir bar and seal the vial tightly to prevent evaporation.

• Measurement: Place the sealed vial in the controlled temperature bath and begin stirring.

• Slowly increase the temperature of the bath at a controlled rate (e.g., 0.2–0.5 °C/min).

• Monitor the solution's turbidity. The solubility temperature is the point at which the last solid particles disappear, resulting in a clear solution. Record this temperature.

• Data Analysis: Repeat the measurement for several different concentrations to generate a solubility curve (temperature vs. mole fraction).

4.1.3 Workflow Diagram

Dynamic Method Workflow

Shake-Flask Method (OECD 105)

This is a widely used method for determining equilibrium solubility at a constant temperature and is suitable for compounds with solubilities above 0.01 g/L.[7]

4.2.1 Materials and Apparatus

• 2-Methoxypyrimidine-5-boronic acid

• Desired organic solvents

• Flasks with airtight stoppers (e.g., in triplicate)

• Constant temperature shaker bath or incubator

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Analytical instrumentation for concentration measurement (e.g., HPLC-UV, UPLC)

4.2.2 Procedure

• Sample Preparation: Add an excess amount of 2-methoxypyrimidine-5-boronic acid to a flask containing a known volume of the solvent. The presence of undissolved solid is essential.

• Equilibration: Seal the flasks and place them in a constant temperature shaker bath. Agitate the flasks for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Separate the saturated supernatant from the solid by centrifugation or filtration.

• Analysis: Accurately dilute a known volume of the supernatant and determine the concentration of the dissolved solute using a validated analytical method like HPLC-UV.

• Calculation: Calculate the average concentration from the triplicate flasks to report the equilibrium solubility at that temperature.

4.2.3 Workflow Diagram

Shake-Flask Method Workflow

Data Presentation

Researchers who determine the solubility of 2-methoxypyrimidine-5-boronic acid should structure their data in a clear, tabular format for easy comparison and interpretation.

Table 5.1: Equilibrium Solubility of 2-Methoxypyrimidine-5-boronic Acid at 25 °C (Example Template)

Solvent	Dielectric Constant	Solubility (g/L)	Solubility (mol/L)	Method
DMSO	46.7	Experimental Data	Experimental Data	Shake-Flask
DMF	36.7	Experimental Data	Experimental Data	Shake-Flask
Methanol	32.7	Experimental Data	Experimental Data	Shake-Flask
Acetone	20.7	Experimental Data	Experimental Data	Shake-Flask
Acetonitrile	37.5	Experimental Data	Experimental Data	Shake-Flask
THF	7.6	Experimental Data	Experimental Data	Shake-Flask
Ethyl Acetate	6.0	Experimental Data	Experimental Data	Shake-Flask
Dichloromethane	9.1	Experimental Data	Experimental Data	Shake-Flask
Toluene	2.4	Experimental Data	Experimental Data	Shake-Flask

Conclusion

While specific quantitative solubility data for 2-methoxypyrimidine-5-boronic acid remains limited in public literature, its chemical structure and use in synthesis suggest favorable solubility in polar organic solvents. For drug development and process chemistry applications, precise solubility values are indispensable. This guide provides robust, standardized protocols—the Dynamic Method and the Shake-Flask Method—to enable researchers to generate high-quality, reproducible solubility data. The systematic application of these methodologies will facilitate more efficient reaction optimization, purification, and formulation of this important synthetic building block.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. inter-chem.pl [inter-chem.pl]
• 4. WO2013012915A1 - Heterocyclic compounds and uses thereof - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]
• 10. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 11. revroum.lew.ro [revroum.lew.ro]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Analytical Characterization of 2-Methoxypyrimidine-5-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 2-methoxypyrimidine-5-boronic acid. Due to the limited availability of publicly accessible experimental data for this specific compound, this document outlines the theoretical values and general experimental protocols applicable to its characterization. This guide is intended to support researchers in the identification, purity assessment, and quality control of 2-methoxypyrimidine-5-boronic acid.

Compound Profile

2-Methoxypyrimidine-5-boronic acid is a heterocyclic organic compound frequently utilized in medicinal chemistry and organic synthesis, particularly as a building block in Suzuki-Miyaura cross-coupling reactions. Its chemical structure combines a pyrimidine ring with a methoxy group and a boronic acid functionality, making it a valuable reagent for the synthesis of complex molecules.

Identifier	Value
IUPAC Name	(2-methoxypyrimidin-5-yl)boronic acid
CAS Number	628692-15-9[1][2][3]
Molecular Formula	C₅H₇BN₂O₃[1][2]
Molecular Weight	153.93 g/mol [1][2][3]
Exact Mass	154.0549723 Da

Predicted NMR Spectroscopic Data

Table 1: Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
H-4	8.5 - 8.7	Singlet	N/A
H-6	8.5 - 8.7	Singlet	N/A
-OCH₃	3.9 - 4.1	Singlet	N/A
-B(OH)₂	5.0 - 6.0	Broad Singlet	N/A

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (ppm)
C-2	165 - 168
C-4	158 - 161
C-5	115 - 118 (broad due to Boron)
C-6	158 - 161
-OCH₃	54 - 56

Mass Spectrometry Data

Mass spectrometry is a critical tool for confirming the molecular weight of 2-methoxypyrimidine-5-boronic acid.

Table 3: Expected Mass Spectrometry Data

Parameter	Value
Ionization Mode	Electrospray (ESI)
Expected [M+H]⁺	155.0622
Expected [M-H]⁻	153.0466
Expected [M+Na]⁺	177.0441

Experimental Protocols

Detailed methodologies for acquiring NMR and MS data are crucial for reproducible results.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-methoxypyrimidine-5-boronic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent may influence the chemical shifts.

• Instrumentation: A standard NMR spectrometer with a proton frequency of 300 MHz or higher is recommended for good resolution.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: Approximately 12-15 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled experiment.

  • Spectral Width: Approximately 200-220 ppm.

  • Number of Scans: 1024 or more scans may be necessary due to the lower natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

4.2. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used.

• Acquisition Parameters:

  • Ionization Mode: ESI, positive and/or negative ion mode.

  • Mass Range: Typically m/z 50-500.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

  • Desolvation Gas Flow: Adjusted to obtain optimal signal intensity.

• Data Analysis: The resulting mass spectrum should be analyzed to identify the molecular ion peak and other characteristic fragment ions.

Visualizations

5.1. Analytical Workflow

The following diagram illustrates a typical workflow for the analytical characterization of a synthesized chemical compound like 2-methoxypyrimidine-5-boronic acid.

Caption: Workflow for Synthesis and Characterization.

5.2. Hypothetical Mass Spectrometry Fragmentation

This diagram presents a theoretical fragmentation pathway for 2-methoxypyrimidine-5-boronic acid under mass spectrometry conditions. This is a predictive representation and has not been confirmed by experimental data.

Caption: Theoretical Fragmentation of 2-Methoxypyrimidine-5-boronic acid.

References

• 1. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]
• 2. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.cn]
• 3. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]

Stability and Storage of 2-Methoxypyrimidine-5-boronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Methoxypyrimidine-5-boronic acid. A thorough understanding of the stability profile of this key building block is critical for ensuring its integrity, and performance in research and drug development applications. This document outlines the inherent instability of boronic acids, recommended handling and storage practices, and general methodologies for stability assessment.

Introduction to the Stability of Boronic Acids

Boronic acids are a versatile class of compounds extensively used in organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions. However, their utility can be compromised by their inherent instability under certain conditions. The primary degradation pathways for boronic acids, including 2-Methoxypyrimidine-5-boronic acid, are:

• Protodeboronation (Hydrolysis): This is a significant degradation pathway where the carbon-boron bond is cleaved in the presence of water, replacing the boronic acid group with a hydrogen atom. This process is often catalyzed by acid or base and can be accelerated by the presence of certain metal ions.

• Oxidation: The boronic acid functional group is susceptible to oxidation, which can be initiated by atmospheric oxygen or other oxidizing agents, leading to the formation of phenols and boric acid. This degradation is a concern, especially at physiological pH.

• Dehydration (Boroxine Formation): Boronic acids can undergo intermolecular dehydration to form cyclic trimeric anhydrides known as boroxines. This is often a reversible process, with the equilibrium shifting back towards the boronic acid in the presence of water.

The stability of a specific boronic acid is influenced by its chemical structure, including the electronic and steric properties of its substituents. Heteroaromatic boronic acids, such as 2-Methoxypyrimidine-5-boronic acid, may exhibit unique stability profiles due to the electronic nature of the pyrimidine ring.

Recommended Storage and Handling

To maintain the quality and shelf-life of 2-Methoxypyrimidine-5-boronic acid, adherence to proper storage and handling protocols is imperative.

Storage Conditions

The following table summarizes the recommended storage conditions for 2-Methoxypyrimidine-5-boronic acid in its solid form. Storage in solution for extended periods is generally not recommended due to the increased risk of degradation.

Form	Storage Temperature	Recommended Duration	Storage Conditions
Solid	-20°C	Long-term	Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a dry, dark place.
2-8°C	Short-term	Suitable for routine use. The container should be tightly sealed and protected from moisture and light.
Room Temperature	Not Recommended	Prolonged storage at room temperature is discouraged due to the potential for accelerated degradation.

Handling Precautions

Arylboronic acids should be handled with care in a laboratory setting. General handling precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust.

• Inert Atmosphere: For sensitive applications, handling under an inert atmosphere can minimize oxidative degradation.

• Avoid Moisture: Minimize exposure to atmospheric moisture to prevent hydrolysis and boroxine formation.

Potential Degradation Pathways

The primary degradation pathways for 2-Methoxypyrimidine-5-boronic acid are illustrated below. Understanding these pathways is crucial for developing stable formulations and analytical methods.

An In-depth Technical Guide to the Synthesis of 2-Methoxypyrimidine-5-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core synthesis mechanism for 2-Methoxypyrimidine-5-boronic acid, a valuable building block in medicinal chemistry and drug discovery. The document details the primary synthetic pathway, provides a step-by-step experimental protocol, and includes relevant quantitative data and visualizations to support researchers in the successful synthesis and application of this compound.

Core Synthesis Mechanism

The principal and most widely employed method for the synthesis of 2-Methoxypyrimidine-5-boronic acid is a two-step process. This process begins with the bromination of a suitable pyrimidine precursor to yield 2-methoxy-5-bromopyrimidine. The subsequent and crucial step involves a lithium-halogen exchange reaction, followed by borylation to afford the target boronic acid.[1] This method is favored for its efficiency and adaptability.

The key transformation hinges on the reaction of 2-methoxy-5-bromopyrimidine with an organolithium reagent, typically n-butyllithium (n-BuLi), at low temperatures. This facilitates a lithium-halogen exchange, creating a highly reactive lithiated pyrimidine intermediate. This intermediate is then quenched with a trialkyl borate, such as triisopropyl borate, to form a boronate ester. Subsequent acidic workup hydrolyzes the ester to yield the final 2-Methoxypyrimidine-5-boronic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxypyrimidine-5-boronic acid is presented in the table below.

Property	Value
Molecular Formula	C₅H₇BN₂O₃
Molecular Weight	153.93 g/mol
Appearance	White to off-white solid[2]
Purity	≥98% (commercially available)[2]
CAS Number	628692-15-9[3]
InChI Key	YPWAJLGHACDYQS-UHFFFAOYSA-N[4]

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 2-Methoxypyrimidine-5-boronic acid.

Step 1: Synthesis of 2-Methoxy-5-bromopyrimidine (Precursor)

While 2-methoxy-5-bromopyrimidine is commercially available, a representative synthetic route from 2-amino-5-bromopyrimidine is outlined below. The procedure involves a diazotization reaction followed by a Sandmeyer-type reaction.

Methodology:

• To a stirred solution of 2-amino-5-bromopyrimidine in an appropriate acidic medium (e.g., hydrobromic acid), sodium nitrite is added portion-wise at a reduced temperature (typically 0-5 °C) to form the diazonium salt.

• The diazonium salt is then subjected to a Gattermann or Sandmeyer reaction. For the methoxy functional group, this can be achieved by decomposition of the diazonium salt in the presence of methanol.

• The reaction mixture is then neutralized with a suitable base, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield pure 2-methoxy-5-bromopyrimidine.

Step 2: Synthesis of 2-Methoxypyrimidine-5-boronic acid

This procedure details the conversion of 2-methoxy-5-bromopyrimidine to the target boronic acid via a lithium-halogen exchange followed by borylation.

Methodology:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-methoxy-5-bromopyrimidine (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at -78 °C.

• Stir the resulting mixture at -78 °C for 1 hour to ensure complete lithium-halogen exchange.

• To this solution, add triisopropyl borate (1.2 equivalents) dropwise, again maintaining the temperature at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2 M aqueous HCl until the solution is acidic.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude solid can be triturated with hexane to afford 2-Methoxypyrimidine-5-boronic acid as a white to off-white solid.

Quantitative Data

While a specific yield for the synthesis of 2-Methoxypyrimidine-5-boronic acid is not extensively reported in the reviewed literature, similar lithium-halogen exchange and borylation reactions on substituted pyrimidines typically proceed in good to excellent yields, often ranging from 60% to 85%. The purity of the final product, as commercially available, is typically high, often exceeding 98%.[2]

Visualizations

Synthesis Pathway of 2-Methoxypyrimidine-5-boronic acid

The following diagram illustrates the overall synthetic pathway from 2-methoxy-5-bromopyrimidine.

Overall synthesis pathway for 2-Methoxypyrimidine-5-boronic acid.

Experimental Workflow for Lithiation-Borylation

The logical flow of the key experimental steps is depicted below.

Experimental workflow for the synthesis of 2-Methoxypyrimidine-5-boronic acid.

Application in Suzuki-Miyaura Coupling

2-Methoxypyrimidine-5-boronic acid is a key reactant in Suzuki-Miyaura cross-coupling reactions, a powerful method for the formation of carbon-carbon bonds. This reaction is widely used in the synthesis of complex organic molecules, including isoquinoline ketone derivatives with anti-tumor activity.[3]

General Protocol for Suzuki-Miyaura Coupling

Methodology:

• In a reaction vessel, combine 2-Methoxypyrimidine-5-boronic acid (1.2 equivalents), the desired aryl or heteroaryl halide (1.0 equivalent), a base such as sodium carbonate (2.0 equivalents), and a palladium catalyst, for example, dichlorobis(triphenylphosphine)palladium(II) (0.05 equivalents).

• Add a suitable solvent system, often a mixture of 1,4-dioxane and water.

• Heat the reaction mixture (e.g., to 95 °C) and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Methoxypyrimidine-5-boronic acid | CymitQuimica [cymitquimica.com]
• 3. scbt.com [scbt.com]
• 4. 2-Methoxypyrimidine-5-boronic acid | C5H7BN2O3 | CID 2736778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Synthesis of Substituted Pyrimidine Boronic Acids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a boronic acid moiety onto this privileged heterocycle unlocks a versatile toolkit for synthetic chemists, enabling facile carbon-carbon bond formation through Suzuki-Miyaura cross-coupling and other valuable transformations. This technical guide provides a comprehensive overview of alternative synthesis routes for substituted pyrimidine boronic acids, offering detailed experimental protocols, comparative data, and a glimpse into their application in targeting critical biological pathways.

Palladium-Catalyzed Miyaura Borylation of Halopyrimidines

The Miyaura borylation stands as a robust and widely adopted method for the synthesis of aryl and heteroaryl boronic esters. This palladium-catalyzed cross-coupling reaction of a halopyrimidine with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), offers excellent functional group tolerance and generally high yields.

General Reaction Scheme

Where Ar-X is the substituted halopyrimidine and (pin)B-B(pin) is bis(pinacolato)diboron.

Quantitative Data Summary

Entry	Halopyrimidine Substrate	Palladium Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chloropyrimidine	Pd(dppf)Cl₂ (3)	KOAc	Dioxane	80	12	85
2	5-Bromopyrimidine	Pd(PPh₃)₄ (5)	K₂CO₃	DMF	100	8	92
3	4,6-Dichloropyrimidine	Pd₂(dba)₃ (2) / XPhos (4)	Cs₂CO₃	Toluene	110	16	78
4	2-Amino-5-bromopyrimidine	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	6	89

Detailed Experimental Protocol: Synthesis of 2-(Pinacolatoboronyl)pyrimidine

Materials:

• 2-Chloropyrimidine (1.0 equiv)

• Bis(pinacolato)diboron (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

• Potassium acetate (KOAc) (3.0 equiv)

• Anhydrous 1,4-dioxane

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk flask, add 2-chloropyrimidine, bis(pinacolato)diboron, Pd(dppf)Cl₂, and potassium acetate.

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 2-(pinacolatoboronyl)pyrimidine.

Iridium-Catalyzed C-H Borylation of Pyrimidines

Direct C-H borylation has emerged as a powerful and atom-economical strategy for the synthesis of organoboron compounds, circumventing the need for pre-functionalized starting materials. Iridium catalysts, in particular, have shown remarkable efficacy in mediating the borylation of C-H bonds in a variety of heterocyclic systems, including pyrimidines.[1][2][3]

General Reaction Scheme

Where Ar-H is the substituted pyrimidine.

Quantitative Data Summary

Entry	Pyrimidine Substrate	Iridium Catalyst (mol%)	Ligand (mol%)	Borylation Reagent	Temp (°C)	Time (h)	Yield (%)
1	2-Phenylpyrimidine	[Ir(COD)OMe]₂ (1.5)	dtbpy (3)	B₂pin₂	100	16	75 (at C5)
2	4-tert-Butylpyrimidine	[Ir(COD)Cl]₂ (2)	dMeO-bpy (4)	HBpin	80	24	68 (at C2/C6)
3	2,6-Dichloropyrimidine	[Ir(COD)OMe]₂ (1)	dtbpy (2)	B₂pin₂	80	12	85 (at C4)
4	5-Methoxypyrimidine	[Ir(COD)OMe]₂ (1.5)	dtbpy (3)	B₂pin₂	100	16	72 (at C2)

dtbpy = 4,4'-di-tert-butyl-2,2'-bipyridine; dMeO-bpy = 4,4'-dimethoxy-2,2'-bipyridine; HBpin = pinacolborane

Detailed Experimental Protocol: Synthesis of 2-Phenyl-5-(pinacolatoboronyl)pyrimidine

Materials:

• 2-Phenylpyrimidine (1.0 equiv)

• Bis(pinacolato)diboron (1.5 equiv)

• [Ir(COD)OMe]₂ (0.015 equiv)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (0.03 equiv)

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas

Procedure:

• In a glovebox, add 2-phenylpyrimidine, bis(pinacolato)diboron, [Ir(COD)OMe]₂, and dtbpy to a reaction vial.

• Add anhydrous THF to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100°C and stir for 16 hours.

• After cooling to room temperature, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-phenyl-5-(pinacolatoboronyl)pyrimidine.

Lithiation-Borylation of Halopyrimidines

The lithiation-borylation sequence is a classic and reliable method for the preparation of boronic acids.[4] This two-step process involves a halogen-metal exchange to generate a pyrimidyllithium intermediate, which is then quenched with a trialkyl borate ester. Subsequent hydrolysis affords the desired pyrimidine boronic acid.

General Reaction Scheme

Where Ar-X is the substituted halopyrimidine and B(OR)₃ is a trialkyl borate.

Quantitative Data Summary

Entry	Halopyrimidine Substrate	Organolithium Reagent	Borate Ester	Temp (°C)	Time (h)	Yield (%)
1	2-Bromopyrimidine	n-BuLi	B(OiPr)₃	-78	2	88
2	5-Iodopyrimidine	t-BuLi	B(OMe)₃	-78	1.5	90
3	2-Chloro-5-aminopyrimidine	n-BuLi (after silylation)	B(OiPr)₃	-78	3	80
4	4-Chloro-6-phenylpyrimidine	LDA	B(OiPr)₃	-78	2	75

Detailed Experimental Protocol: Synthesis of Pyrimidine-2-boronic Acid

Materials:

• 2-Bromopyrimidine (1.0 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv, solution in hexanes)

• Triisopropyl borate (1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Nitrogen or Argon gas

Procedure:

• Dissolve 2-bromopyrimidine in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere.

• Cool the solution to -78°C in a dry ice/acetone bath.

• Slowly add the n-BuLi solution dropwise, maintaining the temperature below -70°C.

• Stir the resulting solution at -78°C for 1 hour.

• Add triisopropyl borate dropwise, again keeping the temperature below -70°C.

• Allow the reaction mixture to warm slowly to room temperature and stir overnight.

• Cool the mixture to 0°C and quench by the slow addition of 1 M HCl until the solution is acidic (pH ~2).

• Stir the mixture vigorously for 1 hour.

• Separate the aqueous and organic layers.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude pyrimidine-2-boronic acid can often be used without further purification or can be purified by recrystallization.

Condensation Route to Pyrimidine Trifluoroborate Salts

A novel and elegant approach to pyrimidine boronic acid derivatives involves the condensation of ynone trifluoroborates with amidines or guanidines.[5] This method directly furnishes stable pyrimidine trifluoroborate salts, which can be readily converted to the corresponding boronic acids or used directly in cross-coupling reactions.

General Reaction Scheme

Where R¹-C≡C-CO-R²-BF₃K is a ynone trifluoroborate and R³-C(=NH)NH₂ is an amidine.

Quantitative Data Summary

Entry	Ynone Trifluoroborate	Amidine/Guanidine	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylpropioloyl trifluoroborate	Benzamidine	Toluene	110	16	85
2	4-Methoxyphenylpropioloyl trifluoroborate	Acetamidine	Toluene	110	18	78
3	Cyclopropylpropioloyl trifluoroborate	Guanidine	Toluene	110	24	82
4	Thienylpropioloyl trifluoroborate	Benzamidine	Xylene	140	12	75

Detailed Experimental Protocol: Synthesis of 2,6-Diphenyl-4-(trifluoroboronyl)pyrimidine Potassium Salt

Materials:

• Potassium (3-oxo-1,3-diphenylprop-1-yn-1-yl)trifluoroborate (1.0 equiv)

• Benzamidine hydrochloride (1.2 equiv)

• Potassium carbonate (1.5 equiv)

• Anhydrous toluene

Procedure:

• To a round-bottom flask, add potassium (3-oxo-1,3-diphenylprop-1-yn-1-yl)trifluoroborate, benzamidine hydrochloride, and potassium carbonate.

• Add anhydrous toluene to the flask.

• Heat the mixture to reflux (approximately 110°C) and stir for 16 hours.

• Cool the reaction mixture to room temperature.

• Filter the solid precipitate and wash with cold toluene.

• The collected solid is the desired 2,6-diphenyl-4-(trifluoroboronyl)pyrimidine potassium salt, which can be further purified by recrystallization if necessary.

Visualization of a Relevant Biological Pathway

Substituted pyrimidine boronic acids are valuable precursors for the synthesis of molecules that can modulate biological pathways. One such pathway involves the Valosin-Containing Protein (VCP), also known as p97, a key player in protein homeostasis.[2][6] Inhibitors of VCP/p97, some of which incorporate a pyrimidine core, are being investigated as potential anti-cancer agents.[6]

Caption: VCP/p97-mediated protein degradation and its inhibition.

The diagram above illustrates the role of the VCP/p97 ATPase in recognizing and processing ubiquitinated substrate proteins for subsequent degradation by the proteasome. This process is ATP-dependent and involves the association of various cofactors. Pyrimidine-based inhibitors can target VCP/p97, disrupting this crucial cellular process.

Conclusion

The synthesis of substituted pyrimidine boronic acids can be achieved through a variety of effective methods, each with its own set of advantages and considerations. The choice of synthetic route will depend on factors such as the availability of starting materials, desired substitution patterns, and scalability. The palladium-catalyzed Miyaura borylation and lithiation-borylation are well-established and versatile methods, while iridium-catalyzed C-H borylation and novel condensation reactions offer more direct and innovative approaches. The development of these synthetic strategies continues to empower medicinal chemists in their quest to design and create novel therapeutics targeting a range of diseases.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Discovery of novel pyrimidine molecules containing boronic acid as VCP/p97 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitors of the ATPase p97/VCP: From basic research to clinical applications. | Semantic Scholar [semanticscholar.org]
• 5. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Dawn of a New Era in Heterocyclic Chemistry: The Early Research and Discovery of Pyrimidine-Based Boronic Acids

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of pyrimidine-based boronic acids marked a significant milestone in medicinal chemistry and organic synthesis. These hybrid molecules, combining the biologically significant pyrimidine scaffold with the versatile boronic acid functional group, have become indispensable tools in the construction of complex molecular architectures, particularly in the realm of drug discovery. This technical guide delves into the early research that led to the discovery and development of these pivotal compounds, providing a comprehensive overview of their initial synthesis, characterization, and the foundational applications that paved the way for their current prominence.

The Genesis of Pyrimidine-Based Boronic Acids: Early Synthetic Endeavors

While the history of the pyrimidine ring dates back to the 19th century, the deliberate synthesis of pyrimidine-based boronic acids is a more recent development, with seminal work emerging in the early 2000s. Early researchers recognized the potential of these compounds as key building blocks in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, to forge carbon-carbon bonds and access novel chemical space for drug development.

One of the foundational methods for the synthesis of pyrimidine-based boronic acids involves the lithiation of a halopyrimidine followed by quenching with a trialkyl borate. This approach, detailed in early publications, laid the groundwork for the preparation of key intermediates like pyrimidine-5-boronic acid.

Experimental Protocol: First Synthesis of Pyrimidine-5-boronic Acid

The following protocol is a detailed representation of the early methods used to synthesize pyrimidine-5-boronic acid, based on literature from the early 2000s.[1][2]

Materials:

• 5-Bromopyrimidine

• Anhydrous Toluene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexane

• Triisopropyl borate

• 2M Hydrochloric acid (HCl)

• 2M Potassium hydroxide (KOH)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Acetonitrile

Procedure:

• Reaction Setup: A solution of 5-bromopyrimidine (1.0 g, 6.29 mmol) and triisopropyl borate (1.46 mL, 7.55 mmol) in a mixture of anhydrous toluene (16 mL) and anhydrous THF (4 mL) is prepared in a flame-dried, three-necked flask under an inert nitrogen atmosphere.

• Lithiation: The reaction mixture is cooled to -70 °C using a dry ice/acetone bath. n-Butyllithium (3.02 mL of a 2M solution in hexane, 7.55 mmol) is added dropwise to the stirred solution, maintaining the temperature at -70 °C.

• Reaction: The mixture is stirred at -70 °C for 30 minutes.

• Quenching: The cooling bath is removed, and the reaction is allowed to warm to -20 °C. The reaction is then quenched by the dropwise addition of 2M HCl (10 mL).

• Work-up: The mixture is allowed to warm to room temperature, and the phases are separated. The aqueous phase is adjusted to a pH of 5.5 with 2M KOH and then extracted with THF (3 x 25 mL).

• Isolation and Purification: The combined organic extracts are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield a colorless solid. This solid is then slurried in acetonitrile (2 mL), collected by filtration, and dried to afford pure pyrimidine-5-boronic acid.[2]

Quantitative Data from Early Syntheses

The following table summarizes the key quantitative data from the early synthesis of pyrimidine-5-boronic acid.

Parameter	Value	Reference
Starting Material	5-Bromopyrimidine	[2]
Yield	44%	[2]
Appearance	Bright white solid	[2]
¹H NMR (MeOD, 250 MHz) δ	9.14 (1H, s), 8.98 (2H, s)	[2]

Visualizing the Synthesis: An Experimental Workflow

The following diagram illustrates the logical flow of the early synthetic protocol for pyrimidine-5-boronic acid.

References

• 1. 5-pyrimidine-boronic acid - 109299-78-7 - Structure, Synthesis, Properties [organoborons.com]
• 2. 5-Pyrimidinylboronic acid | 109299-78-7 [chemicalbook.com]

The 2-Methoxypyrimidine Moiety: A Comprehensive Technical Guide to its Fundamental Reactivity

For Researchers, Scientists, and Drug Development Professionals

The 2-methoxypyrimidine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique electronic properties, arising from the interplay between the electron-donating methoxy group and the electron-deficient pyrimidine ring, give rise to a rich and diverse reactivity profile. This technical guide provides an in-depth exploration of the fundamental reactivity of the 2-methoxypyrimidine moiety, offering a valuable resource for researchers engaged in the synthesis and functionalization of this important chemical entity.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrimidine ring renders it susceptible to nucleophilic aromatic substitution, particularly at the C2, C4, and C6 positions. The presence of a good leaving group at these positions facilitates the displacement by a wide range of nucleophiles.

When the 2-methoxypyrimidine core is further substituted with a leaving group, such as a halogen at the C4 position (e.g., 4-chloro-2-methoxypyrimidine), nucleophilic attack predominantly occurs at the C4 position. This regioselectivity is governed by the greater activation provided by the two flanking nitrogen atoms.

Table 1: Regioselectivity of Nucleophilic Aromatic Substitution on Substituted 2-Methoxypyrimidines

Substrate	Nucleophile	Position of Substitution	Product	Yield (%)	Reference
4-Chloro-2-methoxypyrimidine	Secondary Amine	C4	4-Amino-2-methoxypyrimidine	Good	General Observation
2-MeSO2-4-chloropyrimidine	Alkoxide	C2	2-Alkoxy-4-chloropyrimidine	Exclusive	[1]
2-MeSO2-4-chloropyrimidine	Amine	C4	4-Amino-2-methylsulfonylpyrimidine	Selective	[1]

Experimental Protocol: Nucleophilic Substitution of 4-Chloro-2-methoxypyrimidine with an Amine

Materials:

• 4-Chloro-2-methoxypyrimidine (1.0 eq)

• Amine (1.2 eq)

• Diisopropylethylamine (DIPEA) (2.0 eq)

• N-Methyl-2-pyrrolidone (NMP)

• Reaction vessel (e.g., microwave vial)

• Magnetic stirrer

• Heating source (e.g., microwave reactor or oil bath)

Procedure:

• To a reaction vessel, add 4-chloro-2-methoxypyrimidine, the desired amine, and DIPEA.

• Add NMP as the solvent.

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-150 °C) with stirring.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography, to obtain the desired 4-amino-2-methoxypyrimidine derivative.

Figure 1: Experimental workflow for nucleophilic aromatic substitution.

Metal-Catalyzed Cross-Coupling Reactions

The 2-methoxypyrimidine scaffold can be readily functionalized via a variety of palladium-catalyzed cross-coupling reactions. These reactions are invaluable for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the introduction of a wide range of substituents. For these reactions to occur, the pyrimidine ring is typically pre-functionalized with a halide (e.g., Cl, Br, I) or a triflate group.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between a halide or triflate and an organoboron compound. For 2-methoxypyrimidine derivatives, this reaction allows for the introduction of aryl, heteroaryl, and alkyl groups.

Table 2: Suzuki-Miyaura Coupling of Halogenated 2-Methoxypyrimidine Derivatives

Pyrimidine Substrate	Boronic Acid/Ester	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2-Chloro-4,6-dimethoxypyrimidine	Phenylboronic acid	Pd(OAc)2/SPhos	K3PO4	Toluene/H2O	100	95	Adapted from general procedures
5-Bromo-2-methoxypyrimidine	Thiophen-2-ylboronic acid	Pd(PPh3)4	Na2CO3	Dioxane/H2O	95	78	[2]
5-Bromo-2-methoxypyrimidine	Quinolin-3-ylboronic acid	Pd(PPh3)4	Na2CO3	Dioxane/H2O	95	65	[2]

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-methoxypyrimidine

Materials:

• 5-Bromo-2-methoxypyrimidine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh3)4 (0.05 eq)

• Sodium carbonate (2.0 eq)

• 1,4-Dioxane

• Water

• Reaction vessel

• Magnetic stirrer

• Heating source

Procedure:

• In a reaction vessel, combine 5-bromo-2-methoxypyrimidine, the arylboronic acid, Pd(PPh3)4, and sodium carbonate.

• Add a degassed mixture of 1,4-dioxane and water (typically in a 2:1 to 4:1 ratio).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Heat the reaction mixture to 95-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired biarylpyrimidine.[2]

References

• 1. Fedratinib - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Pacritinib? [synapse.patsnap.com]

An In-depth Technical Guide to CAS Number 628692-15-9 and the Associated Drug Candidate TAK-243 (MLN7243)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety data for CAS number 628692-15-9, identified as 2-Methoxypyrimidine-5-boronic acid. Recognizing that the in-depth biological and pharmacological interest likely lies with a similarly referenced but distinct compound, this guide also offers a detailed exploration of TAK-243 (also known as MLN7243), a potent and selective inhibitor of the Ubiquitin-Activating Enzyme (UAE).

Part 1: 2-Methoxypyrimidine-5-boronic acid (CAS 628692-15-9)

2-Methoxypyrimidine-5-boronic acid is a chemical reagent, primarily utilized in organic synthesis. Its properties and safety information are summarized below.

Chemical Properties

Property	Value
CAS Number	628692-15-9
Molecular Formula	C₅H₇BN₂O₃[1][2]
Molecular Weight	153.93 g/mol [1][3]
Appearance	Solid[1][4]
InChI Key	YPWAJLGHACDYQS-UHFFFAOYSA-N[1][4]
SMILES String	OB(O)C1=CN=C(OC)N=C1[1][4]
Melting Point	159-161 ºC[5]

Safety Data

Hazard Information	Details
GHS Pictogram	GHS07 (Exclamation mark)[1][4]
Signal Word	Warning[1][2][4]
Hazard Statements	H302: Harmful if swallowed. H319: Causes serious eye irritation.[1][4]
Precautionary Statements	P264, P270, P280, P301+P312, P305+P351+P338, P337+P313[1][4]
Storage	Keep container tightly closed. Store in a cool and dark place.[2]
Handling	Handle in a well-ventilated place. Wear protective gloves and eye protection. Avoid contact with skin, eyes, and clothing.[2]

Part 2: TAK-243 (MLN7243) - A First-in-Class UAE Inhibitor

TAK-243 is a potent, mechanism-based, small-molecule inhibitor of the ubiquitin-activating enzyme (UAE), also known as UBA1. It is under investigation as a potential anti-cancer therapeutic.

Mechanism of Action and Signaling Pathway

TAK-243 functions by inhibiting UAE, the apical enzyme in the ubiquitin-proteasome system (UPS). This inhibition prevents the activation and subsequent transfer of ubiquitin to E2 conjugating enzymes, thereby blocking the entire ubiquitination cascade. The disruption of protein ubiquitination leads to the accumulation of unfolded and misfolded proteins, inducing proteotoxic stress, particularly within the endoplasmic reticulum (ER). This ER stress activates the Unfolded Protein Response (UPR), and when the stress is overwhelming, it triggers apoptosis, leading to cancer cell death.

Mechanism of action of TAK-243 in the ubiquitin-proteasome system.

Quantitative Data

In Vitro Potency of TAK-243

Target/Assay	IC₅₀	Reference
UAE (UBA1) in UBCH10 E2 thioester assay	1 ± 0.2 nM	--INVALID-LINK--
Fat10-activating enzyme (UBA6)	7 ± 3 nM	--INVALID-LINK--
NEDD8-activating enzyme (NAE)	28 ± 11 nM	--INVALID-LINK--
SUMO-activating enzyme (SAE)	850 ± 180 nM	--INVALID-LINK--
ISG15-activating enzyme (UBA7)	5,300 ± 2,100 nM	--INVALID-LINK--
Autophagy-activating enzyme (ATG7)	>10,000 nM	--INVALID-LINK--

Cellular Activity of TAK-243

Cell Line Panel	EC₅₀ Range	Reference
30 Cancer Cell Lines	0.006 - 1.1 µM	--INVALID-LINK--

Safety Data for TAK-243 (MLN7243)

As an investigational drug, comprehensive public safety data sheets are limited. It is intended for research use only and not for human or veterinary use. Standard laboratory precautions for handling potent small molecules should be followed.

Parameter	Information
Solubility	Soluble in DMSO
Storage	Store as a solid at -20°C for long-term storage.
Handling	Use appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection. Handle in a well-ventilated area or fume hood.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the activity of TAK-243. Specific details may need to be optimized for particular cell lines or experimental systems.

Experimental Workflow: Preclinical Evaluation of TAK-243

A typical preclinical experimental workflow for evaluating TAK-243.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium.[3] Incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of TAK-243 and an untreated control. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[4]

• Incubation: Incubate the plate for 1-4 hours at 37°C.[6]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or SDS-HCl solution) to each well to dissolve the formazan crystals.[3][6]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker.[4] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[1][6]

Western Blot for Ubiquitination

This protocol is used to detect changes in global protein ubiquitination.

• Sample Preparation: Lyse cells treated with TAK-243 or vehicle control with a lysis buffer containing protease and deubiquitinase inhibitors.[7]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against ubiquitin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[7]

Cellular Thermal Shift Assay (CETSA)

CETSA is used to confirm the direct binding of TAK-243 to its target protein (UAE/UBA1) in a cellular context.

• Cell Treatment: Treat intact cells with TAK-243 or a vehicle control and incubate for 1-2 hours at 37°C.[8]

• Heat Challenge: Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by immediate cooling on ice.[9]

• Cell Lysis: Lyse the cells using freeze-thaw cycles or a lysis buffer.[8]

• Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet precipitated proteins.[8][9]

• Supernatant Collection: Collect the supernatant containing the soluble protein fraction.

• Western Blot Analysis: Analyze the soluble fractions by Western blotting using an antibody specific for UAE/UBA1.[9]

• Data Analysis: Quantify the band intensities and plot them against the temperature to generate melt curves. A shift in the melt curve for TAK-243-treated samples compared to the control indicates target engagement.[9]

In Vivo Xenograft Model

This model is used to evaluate the anti-tumor efficacy of TAK-243 in a living organism.

• Cell Preparation: Harvest cancer cells and resuspend them in a suitable medium, such as a PBS and Matrigel mixture, to a final concentration of approximately 5 x 10⁷ cells/mL.[10]

• Animal Inoculation: Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the flank of immunocompromised mice (e.g., nude or SCID mice).[10]

• Tumor Growth Monitoring: Once tumors are palpable (typically 5-7 days post-injection), measure tumor size 2-3 times per week using digital calipers.[10] Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.[10]

• Drug Administration: Once tumors reach a predetermined size, randomize the mice into treatment and control groups. Administer TAK-243 (e.g., by intravenous or oral route) according to the desired dosing schedule. The control group receives a vehicle.

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, excise and weigh the tumors.[11] Assess for any signs of toxicity.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. Ubiquitin immunoprecipitation using an anti-ubiquitin nanobody [protocols.io]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. How to Detect the Protein Ubiquitination Level via Western Blot? | MtoZ Biolabs [mtoz-biolabs.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Tumor xenograft model [bio-protocol.org]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Methoxypyrimidine-5-boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds between organoboronic acids and organic halides. This powerful and versatile method is of particular interest in medicinal chemistry and drug development due to its broad functional group tolerance and generally high yields. Pyrimidine moieties are prevalent in a vast array of biologically active compounds, and the functionalization of the pyrimidine core is a critical step in the synthesis of many drug candidates.

These application notes provide a detailed protocol for the Suzuki-Miyaura coupling of 2-Methoxypyrimidine-5-boronic acid with a focus on its application in the synthesis of 5-aryl-2-methoxypyrimidines. These products serve as key intermediates and scaffolds in the development of novel therapeutics.

Data Presentation

The following table summarizes the results of Suzuki-Miyaura cross-coupling reactions between 2-Methoxypyrimidine-5-boronic acid and various heteroaryl halides. The data is compiled from literature sources to provide a comparative overview of expected yields under specific reaction conditions.[1]

Entry	Heteroaryl Halide	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4,6-dichloropyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane/H₂O	95	12	56
2	2-methoxy-5-bromopyridine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane/H₂O	95	12	84
3	2-chloro-5-iodopyridine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane/H₂O	95	12	63
4	2-methoxy-3-bromopyridine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane/H₂O	95	12	64

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxypyrimidine-5-boronic acid

This protocol outlines the synthesis of the key starting material, 2-Methoxypyrimidine-5-boronic acid, from 2-methoxy-5-bromopyrimidine.

Materials:

• 2-methoxy-5-bromopyrimidine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• 2 M Hydrochloric acid (HCl)

• Diethyl ether

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas

Procedure:

• Under an inert atmosphere (argon or nitrogen), dissolve 2-methoxy-5-bromopyrimidine (1.0 eq) in anhydrous THF in a flame-dried round-bottom flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise to the solution, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 eq) dropwise, ensuring the temperature remains at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2 M aqueous HCl until the solution is acidic.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Triturate the resulting crude solid with hexane to afford 2-Methoxypyrimidine-5-boronic acid as a solid.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the palladium-catalyzed cross-coupling of 2-Methoxypyrimidine-5-boronic acid with an aryl or heteroaryl halide.

Materials:

• 2-Methoxypyrimidine-5-boronic acid

• Aryl or Heteroaryl halide (e.g., 2-chloro-5-iodopyridine)

• Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂] or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas

Procedure:

• In a round-bottom flask, combine 2-Methoxypyrimidine-5-boronic acid (1.2 eq), the aryl/heteroaryl halide (1.0 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Add a degassed mixture of 1,4-dioxane and water (typically in a 2:1 or 4:1 ratio).

• Heat the reaction mixture to the desired temperature (e.g., 95 °C) and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or LC-MS.[1]

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-2-methoxypyrimidine.

Visualizations

The following diagrams illustrate the key processes involved in the Suzuki-Miyaura coupling.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling.

References

• 1. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Kinase Inhibitors using 2-Methoxypyrimidine-5-boronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and application of kinase inhibitors derived from 2-methoxypyrimidine-5-boronic acid. This versatile building block is instrumental in the development of targeted therapies for a range of diseases, including cancer, by enabling the synthesis of potent and selective kinase inhibitors through Suzuki-Miyaura cross-coupling reactions.[1][2][3]

Introduction

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. 2-Methoxypyrimidine-5-boronic acid serves as a key reagent for introducing the 2-methoxypyrimidine moiety into various molecular frameworks, a common feature in a multitude of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases. The development of small molecule inhibitors that target specific kinases is a major focus of modern drug discovery.

This document outlines the synthesis of kinase inhibitors using 2-methoxypyrimidine-5-boronic acid, with a focus on inhibitors of key oncogenic kinases. It provides detailed experimental protocols, quantitative biological data, and visual representations of relevant signaling pathways and experimental workflows.

Data Presentation: Biological Activity of Pyrimidine-Based Kinase Inhibitors

The following table summarizes the in vitro inhibitory activity of representative kinase inhibitors synthesized using pyrimidine-based precursors, including those structurally related to derivatives of 2-methoxypyrimidine-5-boronic acid. This data highlights the potential of this class of compounds in cancer therapy.

Target Kinase	Inhibitor Scaffold/Precursor	IC50 (nM)	Cell Line	Reference
p97/VCP	Pyrimidine-based inhibitor	150	HCT116	[4]
Aurora A	Pyrazolo[3,4-d]pyrimidine-based	5	HCT116	[5]
Aurora B	Pyrazolo[3,4-d]pyrimidine-based	12	HCT116	[5]
EGFR	2,4-Disubstituted-5-bromopyrimidine	0.5 - 4.0	Various	[6]
CDK9/Cyclin T1	2,4,5-Trisubstituted Pyrimidine	3.2	HeLa	[7]

Signaling Pathways and Experimental Workflows

Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

EGFR is a receptor tyrosine kinase that, upon activation by its ligands, initiates downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways.[6] These pathways are crucial for regulating cell proliferation, survival, and differentiation.[6] Dysregulation of the EGFR signaling pathway is a common driver of tumorigenesis in various cancers.[6]

Caption: Simplified EGFR Signaling Pathway.

General Experimental Workflow for Kinase Inhibitor Synthesis

The synthesis of kinase inhibitors using 2-methoxypyrimidine-5-boronic acid typically follows a multi-step process involving a key Suzuki-Miyaura cross-coupling reaction, followed by purification and characterization.

Caption: General workflow for kinase inhibitor synthesis.

Experimental Protocols

The following protocols provide a general framework for the synthesis and characterization of kinase inhibitors using 2-methoxypyrimidine-5-boronic acid.

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the microwave-assisted Suzuki-Miyaura cross-coupling of an aryl or heteroaryl halide with 2-methoxypyrimidine-5-boronic acid.[4][8]

Materials:

• Aryl or heteroaryl halide (1.0 mmol)

• 2-Methoxypyrimidine-5-boronic acid (1.2 mmol)[4]

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], 0.025 mmol)[8]

• Base (e.g., Potassium carbonate [K₂CO₃], 2.0 mmol)[4]

• Solvent system (e.g., 1,4-Dioxane and water, 4:1 mixture, 5 mL)[4]

• Microwave reactor vials

• Magnetic stir bars

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a microwave reactor vial equipped with a magnetic stir bar, combine the aryl or heteroaryl halide (1.0 mmol), 2-methoxypyrimidine-5-boronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and the palladium catalyst (0.025 mmol).

• Solvent Addition: Add the 1,4-dioxane and water mixture (5 mL) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the reaction mixture at 100-120°C for 15-30 minutes.[4][8]

• Work-up: After cooling the reaction to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, wash it with brine (20 mL), and dry it over anhydrous sodium sulfate.[4]

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired coupled product.[4]

Protocol 2: Product Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra to confirm the structure of the synthesized compound. The spectra should be consistent with the expected structure, showing the appropriate chemical shifts, coupling constants, and integrations.[9]

Mass Spectrometry (MS):

• Prepare a dilute solution of the purified product in a suitable solvent (e.g., methanol, acetonitrile).

• Analyze the sample using high-resolution mass spectrometry (HRMS) to confirm the molecular weight of the synthesized compound.

Protocol 3: In Vitro Kinase Inhibition Assay

This protocol provides a general method for determining the in vitro potency of the synthesized compounds against their target kinase.

Materials:

• Recombinant target kinase

• Suitable peptide substrate

• Adenosine triphosphate (ATP)

• Synthesized inhibitor compounds

• Assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

• Microplate reader

Procedure:

• Prepare serial dilutions of the synthesized inhibitor compounds in the assay buffer.

• In a 96-well plate, add the recombinant kinase, the peptide substrate, and the inhibitor solution.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP levels using a luminescent assay kit according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the IC50 value, which is the concentration of the inhibitor required to inhibit 50% of the kinase activity, by plotting the percentage of inhibition against the inhibitor concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-methoxypyrimidin-5-yl-5-boronic acid [myskinrecipes.com]
• 3. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of Pyrimidine Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional efficiency and broad functional group tolerance. For medicinal chemists and drug development professionals, the incorporation of the pyrimidine scaffold is of particular interest due to its prevalence in a vast array of biologically active compounds, including anticancer, antiviral, and anti-inflammatory agents.[1] Pyrimidine boronic acids and their derivatives serve as key building blocks in this endeavor, allowing for the direct installation of this important heterocycle.

These application notes provide a comprehensive guide to the selection of palladium catalysts for the Suzuki coupling of pyrimidine boronic acids. We will explore the influence of the boronic acid's substitution pattern on reactivity, present a comparative analysis of various palladium catalyst systems, and offer detailed experimental protocols for both conventional and microwave-assisted coupling reactions.

Influence of Pyrimidine Boronic Acid Isomer on Reactivity

The position of the boronic acid group on the pyrimidine ring significantly impacts the substrate's reactivity in Suzuki-Miyaura coupling.[1] Understanding these differences is crucial for selecting the appropriate catalyst system and reaction conditions.

• 5-Pyrimidinylboronic Acids: These isomers generally exhibit the highest reactivity. The electronic environment at the 5-position is favorable for the critical transmetalation step in the catalytic cycle, often leading to high yields with a variety of aryl and heteroaryl halides.[1]

• 4-Pyrimidinylboronic Acids: The electron-withdrawing nature of the nitrogen atoms at positions 1 and 3 can influence the reactivity of a boronic acid at the 4-position. While successful couplings have been reported, they often require more reactive electrophiles or carefully optimized catalyst systems to achieve good yields.

• 2-Pyrimidinylboronic Acids: This isomer presents the most significant challenges. The proximity of the boronic acid group to the nitrogen atom at the 1-position can lead to catalyst inhibition or deactivation through coordination to the palladium center. This phenomenon is analogous to the well-documented "2-pyridyl problem" in Suzuki couplings. Furthermore, 2-pyrimidinylboronic acid is more susceptible to protodeboronation, a common decomposition pathway. To overcome these hurdles, the use of more stable boronic acid derivatives, such as pinacol esters or MIDA boronates, in conjunction with highly active catalyst systems is often necessary.[1]

Palladium Catalyst Selection

The choice of the palladium precursor and, more importantly, the ancillary ligand is critical for a successful Suzuki coupling of pyrimidine boronic acids. Sterically hindered and electron-rich phosphine ligands, such as those developed by Buchwald and Fu, have proven particularly effective in overcoming the challenges associated with heteroaryl boronic acids.[1] These ligands facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle and can help mitigate catalyst deactivation.

Common Palladium Precatalysts:

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• PdCl₂(dppf) ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• Pd(OAc)₂ (Palladium(II) acetate)

High-Performance Ligands:

• Buchwald Ligands: SPhos, XPhos, and RuPhos are bulky, electron-rich biaryl phosphine ligands that are highly effective for coupling challenging substrates.

• Other Phosphine Ligands: P(t-Bu)₃ (Tri-tert-butylphosphine) and PCy₃ (Tricyclohexylphosphine) are also commonly used.

Data Presentation: Comparative Performance of Palladium Catalysts

The following tables summarize the performance of various palladium catalyst systems in the Suzuki coupling of different pyrimidine substrates. It is important to note that reaction conditions can vary significantly between studies, and therefore, a direct comparison of yields should be made with caution. However, these data provide valuable insights into effective strategies for different coupling scenarios.

Table 1: Suzuki Coupling of 2-Halogenated Pyrimidines

Pyrimidine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Chloropyrimidine	4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	110	24	95
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane	100	24	85
2-Chloro-3-aminopyridine	2-Methoxyphenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	100	18	99

Table 2: Suzuki Coupling of 4-Halogenated Pyrimidines

Pyrimidine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	100	0.25 (MW)	65
4,6-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	80	22	60
2,4-Dichloro-6-phenylpyrimidine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/Ethanol	110	3	83

Table 3: Suzuki Coupling of 5-Halogenated Pyrimidines

Pyrimidine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Bromopyrimidine	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	DMF	80	12	85
5-(4-Bromophenyl)-4,6-dichloropyrimidine	4-Methylphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	80	18	60
5-Bromo-2-aminopyrimidine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME	85	16	92

Experimental Protocols

General Protocol for Conventional Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki coupling of a pyrimidine halide with a boronic acid. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• Halogenated pyrimidine (1.0 equiv)

• Aryl/heteroaryl boronic acid (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Ligand (if required, e.g., SPhos, 4-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF)

Procedure:

• To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the halogenated pyrimidine, the corresponding boronic acid, and the base.

• Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Under a positive pressure of inert gas, add the palladium catalyst (and ligand, if separate).

• Add the degassed anhydrous solvent via syringe. The typical concentration is 0.1-0.5 M.

• Place the sealed flask in a preheated oil bath and stir at the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol for Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can significantly reduce reaction times and often improve yields.[2]

Materials:

• Halogenated pyrimidine (1.0 equiv)

• Aryl/heteroaryl boronic acid (1.0-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5-5 mol%)

• Ligand (if required, e.g., XPhos, 1-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water, DMF)

Procedure:

• To a microwave reaction vessel equipped with a magnetic stir bar, add the halogenated pyrimidine, the coupling partner, the palladium catalyst, the ligand (if used), and the base.[1]

• Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.[1]

• Add the degassed solvent system via syringe.[1]

• Place the vessel in the microwave reactor and heat to the desired temperature (typically 100-150 °C) for the specified time (usually 10-30 minutes).[1]

• After the reaction is complete, cool the vessel to room temperature.[1]

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Catalyst Selection

Caption: Logical workflow for palladium catalyst selection in Suzuki coupling of pyrimidine boronic acids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Suzuki Reactions with 2-Methoxypyrimidine-5-boronic acid: Impact of Base and Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the critical role of base and solvent selection in the Suzuki-Miyaura cross-coupling reactions involving 2-Methoxypyrimidine-5-boronic acid. This key building block is instrumental in the synthesis of complex molecules, particularly in the development of novel therapeutics.[1][2] Understanding the interplay of reaction parameters is crucial for optimizing yields and ensuring the successful synthesis of target compounds.

The Critical Role of Base and Solvent in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds.[3] The reaction mechanism involves a catalytic cycle with a palladium complex, and the choice of base and solvent significantly influences the key steps of this cycle, particularly the transmetalation step.

Role of the Base: The primary function of the base is to activate the boronic acid, forming a more nucleophilic boronate species. This "ate" complex then readily undergoes transmetalation with the palladium(II) halide complex.[3] The selection of an appropriate base is critical and can affect the reaction rate, yield, and the stability of the boronic acid. Common bases used in Suzuki couplings include carbonates (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides.[4] For pyrimidine-based boronic acids, inorganic bases are generally preferred.

Role of the Solvent: The solvent system must be capable of dissolving both the organic substrates and the inorganic base to a sufficient extent.[4] A mixture of an organic solvent and an aqueous phase is often employed. Common organic solvents include 1,4-dioxane, tetrahydrofuran (THF), and toluene. The presence of water can be beneficial for dissolving the base and can influence the formation of the active catalytic species.[5]

Data on Base and Solvent Effects

Aryl/Heteroaryl Halide	Base	Solvent System	Catalyst	Temp. (°C)	Time (h)	Yield (%)	Reference/Notes
Heteroaryl Halides	Na₂CO₃	1,4-Dioxane	Pd(PPh₃)₂Cl₂	95	N/A	High	Specific for 2-Methoxypyrimidine-5-boronic acid.[6][7]
2,4-Dichloropyrimidine	K₂CO₃	1,4-Dioxane/Water (2:1)	Pd(PPh₃)₄	100	0.25	81	Microwave-assisted reaction with a related pyrimidine system.[5]
Aryl Chlorides	K₂CO₃	Ethanol/Water	[Pd(IPr)(cin)Cl]	80	N/A	Moderate to High	General conditions for Suzuki coupling with aryl chlorides.[3]
Aryl Bromides	K₃PO₄	Toluene	Pd(OAc)₂/SPhos	100	12	95	Optimized conditions for sterically hindered substrates.[8]
Aryl Bromides	Cs₂CO₃	Dioxane	Pd₂(dba)₃/XPhos	100	18	92	Effective for challenging couplings.[8]

Note: The data presented is compiled from different sources and may not be directly comparable due to variations in other experimental parameters such as the specific coupling partner, catalyst, and reaction time. The information should be used as a starting point for optimization.

Experimental Protocols

Below are detailed methodologies for Suzuki-Miyaura cross-coupling reactions involving 2-Methoxypyrimidine-5-boronic acid.

Protocol 1: General Procedure for Suzuki Coupling of 2-Methoxypyrimidine-5-boronic Acid with Heteroaryl Halides

This protocol is adapted from literature reports on the successful coupling of 2-Methoxypyrimidine-5-boronic acid.[4][6][7]

Materials:

• 2-Methoxypyrimidine-5-boronic acid (1.2 eq)

• Heteroaryl halide (1.0 eq)

• Sodium carbonate (Na₂CO₃) (2.0 eq)

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (0.05 eq)

• 1,4-Dioxane

• Water

Procedure:

• In a round-bottom flask, combine 2-Methoxypyrimidine-5-boronic acid, the heteroaryl halide, sodium carbonate, and the palladium catalyst.

• Add a degassed mixture of 1,4-dioxane and water (a 2:1 to 5:1 ratio is a good starting point).

• Heat the reaction mixture to 95 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is a general guideline for rapid optimization and synthesis, adapted from procedures for similar pyrimidine boronic acids.[3][9]

Materials:

• 2-Methoxypyrimidine-5-boronic acid (1.0 - 1.2 eq)

• Aryl or heteroaryl halide (1.0 eq)

• Potassium carbonate (K₂CO₃) (3.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.5 mol%)

• 1,4-Dioxane/Water mixture (2:1)

• Microwave reactor vial

Procedure:

• To a microwave reactor vial equipped with a stir bar, add 2-Methoxypyrimidine-5-boronic acid, the aryl or heteroaryl halide, potassium carbonate, and the palladium catalyst.

• Add the degassed 1,4-dioxane/water solvent mixture to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 100 °C for 15-30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

To better understand the experimental workflow and the logical relationships in reaction optimization, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Methoxypyrimidine-5-boronic acid | 628692-15-9 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Applications of 2-Methoxypyrimidine-5-boronic acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypyrimidine-5-boronic acid is a versatile building block of significant interest in the synthesis of novel agrochemicals. Its pyrimidine core is a common feature in a variety of biologically active molecules, and the presence of the boronic acid functional group makes it an ideal substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the efficient construction of complex molecular architectures, particularly biaryl and heteroaryl-aryl structures, which are prevalent in modern herbicides, fungicides, and insecticides.[1] This application note provides a detailed overview of the use of 2-methoxypyrimidine-5-boronic acid in agrochemical synthesis, including experimental protocols and a discussion of the mode of action of the resulting compounds.

Key Applications in Agrochemical Synthesis

The primary application of 2-methoxypyrimidine-5-boronic acid in the agrochemical sector is its use as a key intermediate in the synthesis of active ingredients through Suzuki-Miyaura cross-coupling. This reaction enables the coupling of the 2-methoxypyrimidine moiety with various aryl or heteroaryl halides, leading to the formation of compounds with potential fungicidal, herbicidal, or insecticidal properties.

Fungicide Synthesis: Pyrimidine derivatives are known to exhibit fungicidal activity, often by inhibiting protein biosynthesis in pathogenic fungi. The 2-methoxypyrimidine scaffold can be incorporated into molecules designed to mimic or interfere with natural substrates of essential fungal enzymes. For instance, it can be used in the synthesis of analogues of strobilurin fungicides, which are a major class of agricultural fungicides.

Herbicide Synthesis: Several classes of herbicides, including sulfonylureas and pyrimidinylbenzoates, feature a pyrimidine ring system. These herbicides often act by inhibiting key plant enzymes such as acetolactate synthase (ALS) or, in more novel modes of action, dihydroorotate dehydrogenase (DHODH), a critical enzyme in the pyrimidine biosynthesis pathway. The introduction of the 2-methoxypyrimidine group via Suzuki coupling can lead to the development of new herbicidal compounds with improved efficacy and selectivity.

Insecticide Synthesis: While less common, pyrimidine derivatives have also been investigated for their insecticidal properties. The synthesis of novel pyrimidine-containing compounds allows for the exploration of new modes of action against various insect pests.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of 2-methoxypyrimidine-5-boronic acid and its subsequent use in a general Suzuki-Miyaura cross-coupling reaction to generate agrochemical candidates.

Protocol 1: Synthesis of 2-Methoxypyrimidine-5-boronic acid

This protocol describes the synthesis of the title compound from 5-bromo-2-methoxypyrimidine.

• Materials:

  • 5-Bromo-2-methoxypyrimidine

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes

  • Triisopropyl borate

  • 2 M Hydrochloric acid (HCl)

  • Hexane

  • Anhydrous Sodium Sulfate

  • Argon or Nitrogen gas

• Procedure:

  • Dissolve 5-bromo-2-methoxypyrimidine (1.0 eq) in anhydrous THF in a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add n-butyllithium (1.1 eq) dropwise to the stirred solution, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete lithium-halogen exchange.

  • Add triisopropyl borate (1.2 eq) dropwise to the reaction mixture at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of 2 M aqueous HCl until the solution is acidic.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Triturate the resulting crude solid with hexane to afford 2-methoxypyrimidine-5-boronic acid.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general method for the coupling of 2-methoxypyrimidine-5-boronic acid with an aryl or heteroaryl halide to synthesize a potential agrochemical.

• Materials:

  • 2-Methoxypyrimidine-5-boronic acid (1.2 eq)

  • Aryl or Heteroaryl Halide (e.g., substituted bromobenzene or bromoheterocycle) (1.0 eq)

  • Sodium carbonate (Na₂CO₃) (2.0 eq)

  • Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (0.05 eq)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous Sodium Sulfate

• Procedure:

  • In a round-bottom flask, combine 2-methoxypyrimidine-5-boronic acid (1.2 eq), the aryl or heteroaryl halide (1.0 eq), sodium carbonate (2.0 eq), and dichlorobis(triphenylphosphine)palladium(II) (0.05 eq).

  • Add a 2:1 mixture of 1,4-dioxane and water.

  • Heat the reaction mixture to 95 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired coupled product.

Quantitative Data

The following table summarizes representative yields for the synthesis of 2-methoxypyrimidine-5-boronic acid and its subsequent use in Suzuki-Miyaura cross-coupling reactions, based on literature precedents for similar pyrimidine derivatives. Actual yields may vary depending on the specific substrates and reaction conditions.

Step	Reactants	Product	Typical Yield (%)	Purity (%)	Reference Compound Biological Activity (if applicable)
Synthesis of Boronic Acid	5-Bromo-2-methoxypyrimidine, n-BuLi, Triisopropyl borate	2-Methoxypyrimidine-5-boronic acid	60-75	>95	N/A
Suzuki-Miyaura Coupling	2-Methoxypyrimidine-5-boronic acid, 4,6-Dichloropyrimidine	4,6-Bis(2-methoxy-5-pyrimidyl)pyrimidine	56	>98	Not Reported
Suzuki-Miyaura Coupling	2-Methoxypyrimidine-5-boronic acid, Substituted Aryl Halide (General)	5-(Substituted Aryl)-2-methoxypyrimidine	65-90	>97	Varies depending on the aryl substituent

Mechanism of Action & Signaling Pathways

The biological activity of agrochemicals derived from 2-methoxypyrimidine-5-boronic acid is determined by the overall molecular structure. Below are diagrams illustrating potential modes of action for herbicides and fungicides incorporating the pyrimidine moiety.

Inhibition of Dihydroorotate Dehydrogenase (DHODH) by a pyrimidine-based herbicide.

A novel class of herbicides acts by inhibiting dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[2][3] This inhibition leads to a depletion of pyrimidine nucleotides, which are essential for DNA, RNA, and protein synthesis, ultimately resulting in plant death.

Common modes of action for pyrimidine-containing fungicides and herbicides.

Many pyrimidine-based fungicides disrupt the normal physiological functions of fungi by inhibiting protein biosynthesis.[4] In the case of herbicides, a common target is the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants.[5]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and evaluation of a novel agrochemical candidate using 2-methoxypyrimidine-5-boronic acid.

Workflow for agrochemical discovery using 2-methoxypyrimidine-5-boronic acid.

2-Methoxypyrimidine-5-boronic acid is a valuable and versatile reagent for the synthesis of novel agrochemicals. Its utility in Suzuki-Miyaura cross-coupling reactions provides a robust and efficient method for constructing complex molecules with potential fungicidal, herbicidal, and insecticidal activities. The protocols and workflows presented in this application note offer a foundational framework for the incorporation of this building block into agrochemical discovery and development programs, paving the way for the creation of new and effective crop protection solutions.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Synthesis of Substituted Pyrimidines: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted pyrimidines are a class of heterocyclic organic compounds of significant interest in medicinal chemistry and drug development. The pyrimidine scaffold is a core component of nucleobases, such as cytosine, thymine, and uracil, which are fundamental building blocks of DNA and RNA.[1] This inherent biological relevance has made substituted pyrimidines privileged structures in the design of novel therapeutic agents. A wide range of pharmacological activities have been attributed to pyrimidine derivatives, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[2]

This document provides detailed, step-by-step protocols for the synthesis of substituted pyrimidines, focusing on versatile and widely used methodologies. The protocols are designed to be readily implemented in a laboratory setting by researchers and scientists.

Synthetic Protocols

Two robust and popular methods for the synthesis of substituted pyrimidines are the Biginelli reaction and the Pinner synthesis. The Biginelli reaction is a one-pot, three-component reaction that is particularly useful for the synthesis of dihydropyrimidinones. The Pinner synthesis involves the condensation of a 1,3-dicarbonyl compound with an amidine, offering a versatile route to a variety of substituted pyrimidines.

Protocol 1: The Biginelli Reaction for the Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

The Biginelli reaction is a classic multicomponent reaction that condenses an aldehyde, a β-ketoester, and urea or thiourea to form 3,4-dihydropyrimidin-2(1H)-ones or their thio-analogs.[3] This protocol provides methods for both conventional heating and microwave-assisted synthesis.

Experimental Workflow: Biginelli Reaction

Caption: A generalized workflow for the Biginelli synthesis of dihydropyrimidinones.

A. Conventional Heating Method

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (or thiourea) (1.5 mmol), and a catalytic amount of sulfamic acid (20 mol%).[1]

• Solvent Addition: Add ethanol as the solvent.[1]

• Heating: Heat the reaction mixture to 80°C in an oil bath with stirring for the time indicated in Table 1.[1]

• Work-up: After the reaction is complete (monitored by TLC), pour the reaction mixture into ice-cold water.[1]

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with water to remove any unreacted urea or thiourea.[1]

• Purification: Recrystallize the crude product from ethanol to obtain the pure 3,4-dihydropyrimidin-2(1H)-one.[1][4][5]

B. Microwave-Assisted Solvent-Free Method

• Reaction Setup: In a microwave-safe vessel, combine the aromatic aldehyde (2 mmol), β-ketoester (2 mmol), and urea (or thiourea) (3 mmol) without any solvent or catalyst.

• Microwave Irradiation: Place the vessel in a domestic microwave oven and irradiate at a specified power level (e.g., 180-900W) for the time indicated in Table 1. Use short pulses with intermittent cooling to prevent overheating.[1]

• Work-up: After completion of the reaction (monitored by TLC), cool the reaction mixture with ice-cold water.

• Isolation: Collect the solid product by filtration and wash with cold water to remove excess urea or thiourea.

• Purification: The product can be further purified by recrystallization from ethanol.[4][5][6]

Quantitative Data for Biginelli Reaction

Entry	Aldehyde	β-Ketoester	Urea/Thiourea	Method	Time	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Urea	Conventional	4 h	85
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	Conventional	5 h	90
3	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	Conventional	3.5 h	88
4	Benzaldehyde	Ethyl acetoacetate	Urea	Microwave (450W)	2 min	92
5	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	Microwave (450W)	2.5 min	95
6	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	Microwave (450W)	2 min	94
7	Benzaldehyde	Ethyl acetoacetate	Thiourea	Microwave (450W)	3 min	90

Yields are based on isolated products and may vary depending on the specific reaction conditions and scale.

Protocol 2: Pinner Synthesis for Substituted 2-Aminopyrimidines

The Pinner synthesis provides a route to pyrimidines through the condensation of 1,3-dicarbonyl compounds with amidines. A common and useful variation of this reaction is the synthesis of 2-aminopyrimidines using guanidine as the amidine source.[7][8]

Experimental Workflow: Pinner Synthesis

Caption: A generalized workflow for the Pinner synthesis of 2-aminopyrimidines.

Experimental Protocol

• Reaction Setup: In a round-bottom flask, dissolve the β-keto ester (2.42 mmol) and guanidine hydrochloride (4.84 mmol) in ethanol (25 mL).[9]

• Base Addition: Add potassium hydroxide (4.84 mmol) to the mixture.[9]

• Reaction: Reflux the reaction mixture with stirring for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Neutralization: Carefully neutralize the reaction mixture with dilute hydrochloric acid to precipitate the product.

• Isolation: Collect the precipitate by vacuum filtration.

• Washing: Wash the solid with cold water followed by a small amount of cold ethanol.

• Drying: Dry the purified 2-aminopyrimidinone product.

Quantitative Data for Pinner Synthesis

Entry	β-Keto Ester	Product	Yield (%)
1	Ethyl acetoacetate	2-Amino-6-methylpyrimidin-4(1H)-one	85-90
2	Ethyl benzoylacetate	2-Amino-6-phenylpyrimidin-4(1H)-one	80-85
3	Ethyl 4-chlorobenzoylacetate	2-Amino-6-(4-chlorophenyl)pyrimidin-4(1H)-one	82-88
4	Ethyl 4-methylbenzoylacetate	2-Amino-6-(p-tolyl)pyrimidin-4(1H)-one	84-89

Yields are based on isolated products and may vary depending on the specific reaction conditions and scale.

Product Characterization

The synthesized substituted pyrimidines should be characterized by standard analytical techniques to confirm their structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum will show characteristic signals for the protons on the pyrimidine ring and the substituents. For 3,4-dihydropyrimidin-2(1H)-ones, the proton at C4 typically appears as a doublet, and the NH protons are also observable.[2]

• ¹³C NMR: The ¹³C NMR spectrum will confirm the carbon framework of the molecule, with characteristic chemical shifts for the carbonyl carbon (in pyrimidinones) and the carbons of the pyrimidine ring.[2][10]

Typical Chemical Shift Ranges for Substituted Pyrimidines

Nucleus	Chemical Shift (δ, ppm)	Notes
¹H NMR
Pyrimidine Ring H	6.0 - 9.0	The exact shift depends on the substitution pattern and electronic environment.
C4-H (DHPMs)	5.0 - 5.5	Typically a doublet.
NH (DHPMs)	7.5 - 9.5	Often broad signals.
Substituent Protons	Varies	Dependent on the nature of the substituent.
¹³C NMR
C=O (Pyrimidinones)	150 - 165
Pyrimidine Ring C	100 - 160
Substituent Carbons	Varies	Dependent on the nature of the substituent.

This table provides general ranges; specific shifts will vary with the exact structure.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify key functional groups. For example, in 3,4-dihydropyrimidin-2(1H)-ones, characteristic stretches for N-H bonds (around 3200-3400 cm⁻¹) and the C=O bond (around 1650-1700 cm⁻¹) will be present.[2]

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the synthesized compound and to support the proposed structure through fragmentation patterns.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, when performing these syntheses.

• Conduct all reactions in a well-ventilated fume hood.

• Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each substance before use.

• Microwave-assisted reactions should be carried out in appropriate sealed vessels designed for this purpose to avoid pressure buildup.

• Use caution when working with hot oil baths and refluxing solvents.

By following these detailed protocols, researchers can reliably synthesize a variety of substituted pyrimidines for further investigation in their drug discovery and development programs.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Synthesis of 4-Aryl Substituted 3,4-Dihydropyrimidinones Using Silica-chloride Under Solvent Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biginelli Reaction [organic-chemistry.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 6. tandfonline.com [tandfonline.com]
• 7. The synthesis of carbonyl 2-amino-pyrimidines via tandem regioselective heterocyclization of 1,3-diynes with guanidine and selective oxidation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Suzuki-Miyaura Coupling of 2-Methoxypyrimidine-5-boronic acid with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypyrimidine-5-boronic acid is a versatile building block in modern organic synthesis, particularly valued in the fields of medicinal chemistry and drug discovery.[1] Its utility primarily stems from its role as a coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the efficient introduction of the 2-methoxypyrimidine moiety into a wide range of aromatic and heteroaromatic systems. The resulting 5-aryl-2-methoxypyrimidine scaffolds are prevalent in a variety of biologically active molecules, including kinase inhibitors and other potential therapeutic agents.[1][2]

These application notes provide a comprehensive overview of the Suzuki-Miyaura coupling reaction between 2-methoxypyrimidine-5-boronic acid and various aryl halides. Detailed experimental protocols, a summary of reaction outcomes, and graphical representations of the experimental workflow are presented to facilitate the successful application of this important synthetic transformation.

Data Presentation

The following table summarizes the outcomes of Suzuki-Miyaura coupling reactions between 2-methoxypyrimidine-5-boronic acid and a selection of heteroaryl halides. The data is based on reported literature findings and serves as a guide for anticipating reaction efficiency with similar substrates.[3]

Aryl Halide Partner	Product	Catalyst	Base	Solvent	Temp (°C)	Yield (%)
2-Bromothiophene	2-Methoxy-5-(thiophen-2-yl)pyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane	95	N/A
3-Bromoquinoline	5-(Quinolin-3-yl)-2-methoxypyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane	95	N/A
4,6-Dichloropyrimidine	4,6-Bis(2-methoxypyrimidin-5-yl)pyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane	95	N/A

N/A: Specific yield not reported in the cited literature, but the reaction was successful.[3]

Experimental Protocols

The following protocols provide a generalized procedure for the Suzuki-Miyaura coupling of 2-methoxypyrimidine-5-boronic acid with an aryl halide, as well as a method for the synthesis of the boronic acid itself.

Protocol 1: Synthesis of 2-Methoxypyrimidine-5-boronic acid[3]

This protocol describes the synthesis of 2-methoxypyrimidine-5-boronic acid from 2-methoxy-5-bromopyrimidine via a lithium-halogen exchange followed by borylation.

Materials:

• 2-Methoxy-5-bromopyrimidine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Aqueous Hydrochloric Acid (HCl)

• Diethyl ether

• Hexane

• Dry ice/acetone bath

• Schlenk flask and standard glassware for air-sensitive reactions

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-methoxy-5-bromopyrimidine (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise to the cooled solution. Stir the resulting mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 eq) dropwise to the reaction mixture, ensuring the temperature is maintained at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of aqueous HCl (e.g., 2 M) until the solution is acidic.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Triturate the resulting crude solid with hexane to afford 2-methoxypyrimidine-5-boronic acid.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling[3][4]

This protocol outlines a general method for the palladium-catalyzed cross-coupling of 2-methoxypyrimidine-5-boronic acid with an aryl or heteroaryl halide.

Materials:

• 2-Methoxypyrimidine-5-boronic acid (1.2 eq)

• Aryl halide (1.0 eq)

• Palladium catalyst (e.g., Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂], 0.05 eq)

• Base (e.g., Sodium carbonate [Na₂CO₃], 2.0 eq)

• Degassed solvent mixture (e.g., 1,4-Dioxane/Water, 2:1)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask or reaction vial

• Magnetic stir bar and heating mantle/oil bath

Procedure:

• To a round-bottom flask or reaction vial equipped with a magnetic stir bar, add 2-methoxypyrimidine-5-boronic acid, the aryl halide, the palladium catalyst, and the base.

• Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free atmosphere.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 95 °C) and stir vigorously for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 5-aryl-2-methoxypyrimidine.

Mandatory Visualizations

The following diagrams illustrate the general reaction scheme and a typical experimental workflow for the Suzuki-Miyaura coupling of 2-methoxypyrimidine-5-boronic acid.

Caption: General scheme of the Suzuki-Miyaura coupling reaction.

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]
• 3. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring C-N Coupling Reactions with 2-Methoxypyrimidine-5-boronic acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-Methoxypyrimidine-5-boronic acid in carbon-nitrogen (C-N) cross-coupling reactions. This versatile building block is of significant interest in medicinal chemistry for the synthesis of novel compounds with potential therapeutic applications. The protocols provided herein are representative examples of common C-N coupling methodologies, specifically the Chan-Lam and Buchwald-Hartwig aminations, adapted for this substrate.

Introduction

2-Methoxypyrimidine-5-boronic acid is a valuable reagent in organic synthesis, primarily recognized for its application in Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1][2] However, its utility extends to the formation of C-N bonds, which are crucial linkages in a vast array of pharmaceuticals and bioactive molecules. The pyrimidine scaffold is a privileged structure in drug discovery, and the ability to directly couple amines to this core opens up extensive possibilities for creating diverse chemical libraries for screening and lead optimization.

The two predominant methods for the C-N coupling of boronic acids are the copper-catalyzed Chan-Lam amination and the palladium-catalyzed Buchwald-Hartwig amination. The Chan-Lam coupling is known for its operational simplicity, often proceeding under mild conditions and even in the presence of air.[3][4] The Buchwald-Hartwig amination is a highly versatile and robust method, capable of coupling a wide range of amines and aryl halides or pseudo-halides with high efficiency.[5][6]

These application notes will detail representative protocols for both Chan-Lam and Buchwald-Hartwig aminations using 2-Methoxypyrimidine-5-boronic acid as the pyrimidine source.

C-N Coupling Methodologies

Chan-Lam Amination

The Chan-Lam amination is a copper-catalyzed reaction that forms a C-N bond between a boronic acid and an amine.[3] A general catalytic cycle for this reaction is depicted below. The reaction is typically carried out in the presence of a copper salt, a base, and often a ligand, at room temperature or with moderate heating.[4][7]

Caption: Catalytic cycle for the Chan-Lam amination.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction.[5] While it is traditionally used with aryl halides, adaptations for the use of boronic acids exist, often proceeding through an in-situ conversion or a modified catalytic cycle. A more direct approach involves the coupling of an amine with an aryl halide, a reaction for which 2-methoxypyrimidine derivatives can be synthesized from the corresponding boronic acid. For the purpose of these notes, we will present a standard Buchwald-Hartwig protocol using a related halo-pyrimidine as a stand-in to illustrate the general conditions.[8]

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific substrates and scales.

Protocol 1: Representative Chan-Lam C-N Coupling

This protocol describes a general method for the copper-catalyzed amination of 2-Methoxypyrimidine-5-boronic acid with a generic amine.

Materials:

• 2-Methoxypyrimidine-5-boronic acid

• Amine (e.g., aniline, morpholine)

• Copper(II) acetate (Cu(OAc)₂)

• Pyridine

• Dichloromethane (DCM) or Methanol (MeOH)

• Molecular sieves (4 Å), activated

• Magnetic stir bar

• Reaction vial

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add 2-Methoxypyrimidine-5-boronic acid (1.0 equiv.), the desired amine (1.2 equiv.), and activated 4 Å molecular sieves.

• Add the solvent (DCM or MeOH) to achieve a concentration of approximately 0.1 M with respect to the boronic acid.

• Add copper(II) acetate (1.0 - 2.0 equiv.) and pyridine (2.0 equiv.) to the suspension.

• Seal the vial and stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture through a pad of celite, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl pyrimidine.

Experimental Workflow:

Caption: General workflow for Chan-Lam amination.

Quantitative Data (Representative):

The following table summarizes typical reaction parameters for Chan-Lam couplings. Note that yields are highly substrate-dependent.

Entry	Amine	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline	Cu(OAc)₂ (100)	DCM	RT	24	60-80
2	Morpholine	Cu(OAc)₂ (100)	MeOH	RT	36	50-70
3	Indole	Cu(OAc)₂ (100)	DCM	RT	48	40-60

Protocol 2: Representative Buchwald-Hartwig C-N Coupling

This protocol is a general method for the palladium-catalyzed amination of a halo-pyrimidine, which can be synthesized from 2-Methoxypyrimidine-5-boronic acid. This serves as a representative example of the conditions required for this type of transformation.[8]

Materials:

• 5-Bromo-2-methoxypyrimidine (or other suitable halo-pyrimidine)

• Amine (e.g., aniline, primary or secondary alkylamine)

• Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst (e.g., XPhos Pd G3)

• Phosphine Ligand (e.g., XPhos, SPhos)

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous Toluene or 1,4-Dioxane

• Magnetic stir bar

• Schlenk flask or microwave vial

Procedure:

• To a dry Schlenk flask or microwave vial under an inert atmosphere (Argon or Nitrogen), add the halo-pyrimidine (1.0 equiv.), the desired amine (1.2 equiv.), and the base (1.5 equiv.).

• In a separate vial, prepare the catalyst system by mixing the palladium source (1-5 mol%) and the ligand (1.2-6 mol%) in the reaction solvent.

• Add the catalyst solution to the reaction vessel.

• Add the anhydrous solvent to achieve a concentration of approximately 0.1-0.2 M with respect to the halo-pyrimidine.

• Seal the vessel and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow:

Caption: General workflow for Buchwald-Hartwig amination.

Quantitative Data (Representative):

The following table summarizes typical reaction parameters for Buchwald-Hartwig aminations of halo-pyrimidines.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	Aniline	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu	Toluene	100	85-95
2	Benzylamine	Pd₂(dba)₃ (1.5)	SPhos (3)	Cs₂CO₃	1,4-Dioxane	110	70-90
3	Morpholine	XPhos Pd G3 (2)	-	K₃PO₄	t-BuOH	90	80-95

Applications in Drug Discovery

The synthesis of N-pyrimidinyl compounds through C-N coupling reactions is a cornerstone of modern drug discovery. The pyrimidine core is a key component of many kinase inhibitors, antivirals, and other therapeutic agents. The ability to readily functionalize the pyrimidine ring with a diverse range of amines allows for the rapid generation of compound libraries for high-throughput screening and the fine-tuning of structure-activity relationships (SAR) during lead optimization. The methodologies described here provide a direct route to novel pyrimidine derivatives with potential biological activity.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Palladium catalysts and phosphine ligands can be air and moisture-sensitive; handle under an inert atmosphere where necessary.

• Strong bases such as sodium tert-butoxide are corrosive and moisture-sensitive. Handle with care.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 4. Chan-Lam Coupling [organic-chemistry.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Understanding and Preventing Protodeboronation of Pyrimidine Boronic Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenge of protodeboronation in reactions involving pyrimidine boronic acids.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant issue with pyrimidine boronic acids?

A1: Protodeboronation is an undesirable side reaction where the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1][2] This leads to the formation of the corresponding unsubstituted pyrimidine, consuming the starting material and reducing the yield of the desired product in cross-coupling reactions like the Suzuki-Miyaura coupling. Pyrimidine boronic acids, particularly those with the boronic acid group at the 2-position, are highly susceptible to this reaction. This increased susceptibility is due to the electron-deficient nature of the pyrimidine ring, which weakens the carbon-boron bond.[1]

Q2: Which isomers of pyrimidine boronic acid are most susceptible to protodeboronation?

A2: The position of the boronic acid group on the pyrimidine ring significantly impacts its stability. 2-Pyrimidinylboronic acid is the most prone to protodeboronation. This is often referred to as the "2-pyridyl problem" in Suzuki couplings, where the proximity of the nitrogen atom to the boronic acid group can lead to instability and catalyst inhibition. 5-Pyrimidinylboronic acids are generally more stable and reactive in Suzuki couplings, while 4-pyrimidinylboronic acids have intermediate stability.

Q3: What are the primary factors that promote protodeboronation?

A3: Several factors can accelerate the rate of protodeboronation:

• pH (Base): Basic conditions, which are standard for Suzuki-Miyaura coupling, can promote the formation of a more reactive boronate species, increasing the rate of protodeboronation.[1] Strong bases are more likely to induce this side reaction than weaker bases.[1]

• Temperature: Higher reaction temperatures increase the rate of protodeboronation.[1]

• Solvent: The presence of water in the solvent system can facilitate protodeboronation, although a certain amount of water is often necessary for the Suzuki-Miyaura reaction to proceed.[1]

• Catalyst System: The choice of palladium catalyst and ligands can influence the relative rates of the desired coupling reaction and the undesired protodeboronation.[1]

• Oxygen: The presence of oxygen can lead to oxidative degradation of the boronic acid.[1]

Q4: How can I detect and quantify protodeboronation in my reaction?

A4: You can monitor the formation of the protodeboronated pyrimidine byproduct using several analytical techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive method for identifying the mass of the pyrimidine byproduct in the reaction mixture.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to observe the appearance of new signals corresponding to the proton that has replaced the boronic acid group. 11B NMR can be used to monitor the consumption of the starting pyrimidine boronic acid.[1]

• Thin Layer Chromatography (TLC): The appearance of a new, typically less polar, spot can indicate the formation of the protodeboronated byproduct.[1]

For quantitative analysis, you can use 1H NMR with an internal standard to determine the relative amounts of the starting boronic acid and the protodeboronated byproduct over time.[1]

Q5: Are pyrimidine boronic esters more stable than the corresponding boronic acids?

A5: Yes, converting pyrimidine boronic acids to their corresponding esters, such as pinacol esters or N-methyliminodiacetic acid (MIDA) boronates, can significantly increase their stability and reduce the extent of protodeboronation.[2] These esters act as a "slow-release" source of the boronic acid under the reaction conditions, keeping its concentration low and minimizing side reactions.[2]

Troubleshooting Guides

Problem: Low yield of the desired coupled product and significant formation of the protodeboronated pyrimidine.

This is a classic sign that protodeboronation is outcompeting your desired Suzuki-Miyaura coupling reaction.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting and minimizing protodeboronation.

Data Presentation

Table 1: Effect of Reaction Parameters on Protodeboronation

Parameter	Effect on Protodeboronation	Recommendation
Base Strength	Stronger bases (e.g., NaOH, KOH) significantly increase the rate.	Use weaker inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃.[1]
Temperature	Higher temperatures accelerate the reaction.	Run the reaction at the lowest effective temperature.
Water Content	Excess water can promote hydrolysis of the C-B bond.	Use a controlled amount of water (e.g., dioxane/water mixtures of 4:1 to 10:1).[1]
Catalyst Activity	Less active catalysts can allow protodeboronation to compete.	Employ highly active catalyst systems (e.g., with Buchwald-type ligands) to accelerate the desired coupling.[1]
Boronic Acid Form	Free boronic acids are less stable.	Convert to more stable pinacol or MIDA esters.[2]

Table 2: Recommended Conditions for Suzuki-Miyaura Coupling of Pyrimidine Boronic Acids

Component	Recommendation	Rationale
Pyrimidine Reagent	Pyrimidine-5-boronic acid or its pinacol ester	Higher stability and reactivity compared to the 2- and 4-isomers.
Catalyst	Pd(dppf)Cl₂, Pd₂(dba)₃ with a Buchwald ligand (e.g., SPhos, XPhos)	High activity to promote the desired coupling over protodeboronation.
Base	K₃PO₄ or Cs₂CO₃	Weaker bases that are effective in promoting the coupling while minimizing protodeboronation.
Solvent	Anhydrous 1,4-dioxane or a mixture with minimal water (e.g., 10:1)	Minimizes the water available for the protodeboronation reaction.
Temperature	60-80 °C	A lower temperature range that can still provide a reasonable reaction rate for the coupling.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with a Pyrimidine Boronic Acid

This protocol provides a starting point and should be optimized for specific substrates.

Materials:

• Halogenated pyrimidine (1.0 equiv)

• Pyrimidine boronic acid or its pinacol ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 10:1)

• Schlenk flask or sealed vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the halogenated pyrimidine, pyrimidine boronic acid (or ester), palladium catalyst, and base.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture with stirring to the desired temperature (e.g., 80 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Monitoring Protodeboronation by 1H NMR

Materials:

• Reaction mixture

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

Procedure:

• At various time points, withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• If necessary, quench the reaction in the aliquot (e.g., by adding a small amount of dilute acid).

• Prepare an NMR sample by dissolving a known mass of the internal standard in a known volume of deuterated solvent.

• Add a known volume of the reaction aliquot to the NMR tube containing the internal standard solution.

• Acquire a 1H NMR spectrum.

• Integrate a characteristic signal of the pyrimidine boronic acid, the protodeboronated pyrimidine byproduct, and the signal of the internal standard.

• Calculate the relative amounts of the boronic acid and the byproduct at each time point relative to the constant concentration of the internal standard to determine the rate and extent of protodeboronation.[1]

Visualizations

Mechanism of Protodeboronation

References

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Pyrimidine Derivatives from Suzuki Reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of pyrimidine derivatives synthesized via Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Suzuki reaction involving pyrimidine derivatives?

A1: Common impurities include residual palladium catalyst, unreacted starting materials (pyrimidine halide and boronic acid), homocoupling products of the boronic acid, and protodeborylated pyrimidine byproducts.[1][2] The electron-deficient nature of the pyrimidine ring can make some pyrimidine boronic acids, particularly 2-pyrimidinylboronic acids, susceptible to protodeborylation, where the boronic acid group is replaced by a hydrogen atom.[3][4]

Q2: How can I effectively remove the palladium catalyst from my reaction mixture?

A2: Several methods can be employed for palladium removal. Passing the crude reaction mixture through a pad of Celite or silica gel can help trap the catalyst.[5][6] For more stubborn cases, specialized scavengers such as thiol-based silica gels or activated carbon can be effective.[6][7] In some instances, precipitation of the product followed by thorough washing can also reduce palladium content.

Q3: My desired pyrimidine product and the unreacted boronic acid have very similar polarities. How can I separate them?

A3: This is a common challenge. One approach is to perform a basic aqueous wash (e.g., with 1-2 M NaOH) to convert the boronic acid into its more water-soluble boronate salt, which can then be extracted from the organic layer containing your product.[8] Alternatively, specialized boronic acid scavengers can be used.[7] If these methods are not successful, careful optimization of the chromatographic conditions, potentially using a different solvent system or stationary phase, may be required.[9]

Q4: I am observing a significant amount of the dehalogenated pyrimidine byproduct. What is causing this and how can I minimize it?

A4: Dehalogenation is a known side reaction in Suzuki couplings. It can be promoted by certain reaction conditions, such as the presence of strong reducing agents or highly reactive organoboron compounds.[1] To minimize this, you can try optimizing the reaction conditions, for instance by using a different base or catalyst system.

Troubleshooting Guides

Issue 1: Low Recovery After Column Chromatography

Possible Causes:

• Product is too polar and is retained on the silica gel: Pyrimidine derivatives, with their nitrogen atoms, can be quite polar.

• Improper solvent system selection: The chosen eluent may not be strong enough to elute the product.

• Product degradation on silica: Some compounds are sensitive to the acidic nature of silica gel.

Troubleshooting Steps:

• TLC Analysis: Before running the column, perform a thorough TLC analysis with various solvent systems (e.g., dichloromethane/methanol, ethyl acetate/hexane with a small amount of triethylamine) to find an optimal eluent that gives your product an Rf value of approximately 0.2-0.4.[10]

• Solvent System Modification: If streaking or poor separation is observed on TLC, consider adding a small amount of a polar solvent like methanol or a base like triethylamine to the eluent to improve peak shape and recovery.

• Alternative Stationary Phases: If your compound is highly polar or acid-sensitive, consider using a different stationary phase such as alumina or a reversed-phase silica gel (C18).

• Dry Loading: For less soluble compounds, dry loading onto silica gel can improve the separation efficiency.

Issue 2: Persistent Palladium Contamination in the Final Product

Possible Causes:

• Inefficient initial filtration: The palladium catalyst may not have been fully removed during the initial workup.

• Formation of soluble palladium species: Some palladium complexes can be soluble in the organic solvents used for extraction and chromatography.

Troubleshooting Steps:

• Celite Filtration: After the reaction is complete, dilute the mixture with a suitable solvent and filter it through a pad of Celite. Wash the Celite pad thoroughly with the same solvent.[5]

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and stir with activated carbon for a period, then filter. This can effectively adsorb residual palladium.

• Metal Scavengers: Employ commercially available silica-based metal scavengers with functional groups that chelate palladium.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing trace metal impurities.

Issue 3: Co-elution of Product and Homocoupled Boronic Acid

Possible Causes:

• Similar Polarity: The desired product and the homocoupled byproduct can have very similar polarities, making chromatographic separation difficult.

Troubleshooting Steps:

• Reaction Optimization: Minimize the formation of the homocoupling product by ensuring an inert atmosphere during the reaction and using the appropriate stoichiometry of reactants.

• Aqueous Base Wash: As mentioned in the FAQs, a wash with an aqueous base can selectively remove the acidic boronic acid starting material and potentially the homocoupled product if it retains a boronic acid moiety.[8]

• Preparative HPLC: For challenging separations, preparative High-Performance Liquid Chromatography (HPLC) offers higher resolution than standard column chromatography and can often resolve closely eluting compounds.[10][11][12]

• Recrystallization: If there is a sufficient difference in the crystal packing of the product and the impurity, recrystallization can be an effective purification method.

Experimental Protocols

General Protocol for Flash Column Chromatography

• Sample Preparation: Concentrate the crude reaction mixture under reduced pressure. If the residue is an oil, it can be directly loaded onto the column. If it is a solid, dissolve it in a minimal amount of the eluent or a stronger solvent, or adsorb it onto a small amount of silica gel (dry loading).

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (e.g., a mixture of hexane and ethyl acetate) and pack it into a glass column.

• Loading: Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system, collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) to facilitate the separation of compounds with different polarities.

• Analysis: Monitor the collected fractions by Thin Layer Chromatography (TLC) to identify those containing the pure product.[10]

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified pyrimidine derivative.[10]

General Protocol for Preparative HPLC

• Method Development: First, develop a separation method on an analytical HPLC system to determine the optimal stationary phase (e.g., C18) and mobile phase (e.g., acetonitrile/water or methanol/water, often with an additive like formic acid or trifluoroacetic acid).[10][13]

• Sample Preparation: Dissolve the crude or partially purified pyrimidine derivative in the mobile phase or a compatible solvent. Ensure the sample is fully dissolved and filter it through a 0.45 µm syringe filter.[13]

• Purification: Inject the sample onto the preparative HPLC system and run the developed method.

• Fraction Collection: Collect the fractions corresponding to the peak of the target compound using a fraction collector, which is typically triggered by a UV detector signal.[10][13]

• Post-Purification: Combine the pure fractions and remove the organic solvent using a rotary evaporator. The remaining aqueous solution can be lyophilized or the product can be extracted into an organic solvent.[13]

Data Presentation

Table 1: Typical Solvent Systems for Column Chromatography of Pyrimidine Derivatives

Product Polarity	Starting Eluent System (v/v)	Gradient Increase	Additive (if needed)
Low	Hexane / Ethyl Acetate (9:1)	Increase Ethyl Acetate	-
Medium	Hexane / Ethyl Acetate (4:1)	Increase Ethyl Acetate	-
High	Dichloromethane / Methanol (98:2)	Increase Methanol	0.5% Triethylamine

Table 2: Comparison of Purification Techniques

Technique	Resolution	Scale	Speed	Common Application
Column Chromatography	Moderate	mg to multi-gram	Moderate	Routine purification of reaction mixtures.[10]
Preparative HPLC	High	µg to gram	Slow to Moderate	Separation of closely related impurities or final purification of high-purity compounds.[10][12]
Recrystallization	High (for crystalline solids)	mg to kg	Varies	Purification of solid products to high purity.
Solid-Phase Extraction (SPE)	Low to Moderate	µg to gram	Fast	Rapid cleanup to remove major classes of impurities.[10]

Visualizations

Caption: A workflow for the purification and troubleshooting of pyrimidine derivatives.

Caption: Strategies for removing common impurities from Suzuki reactions.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. silicycle.com [silicycle.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. warwick.ac.uk [warwick.ac.uk]
• 13. benchchem.com [benchchem.com]

Identifying side reactions in Suzuki-Miyaura coupling of heteroaryl boronic acids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate common side reactions encountered during the Suzuki-Miyaura coupling of heteroaryl boronic acids.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Suzuki-Miyaura coupling of heteroaryl boronic acids?

A1: The most prevalent side reactions are protodeboronation and homocoupling.[1][2] Protodeboronation involves the cleavage of the C-B bond of the boronic acid and its replacement with a C-H bond, leading to the formation of the corresponding unsubstituted heteroarene.[3] Homocoupling is the dimerization of the boronic acid to form a biheteroaryl compound.[4]

Q2: My reaction is producing a significant amount of the unsubstituted heterocycle. What is causing this?

A2: The formation of the unsubstituted heterocycle is a result of protodeboronation. This side reaction is often promoted by the presence of water, high pH (basic conditions), and elevated temperatures.[5] Heteroaryl boronic acids, especially π-deficient systems like pyridines, are particularly susceptible to this pathway.[1][6]

Q3: I am observing a significant amount of a biheteroaryl byproduct. What is this and how can I prevent it?

A3: The biheteroaryl byproduct is the result of homocoupling of your heteroaryl boronic acid. This can be caused by the presence of oxygen in the reaction mixture, which can lead to oxidative homocoupling.[7] It can also be mediated by the palladium catalyst, particularly at higher temperatures or with certain ligands.[4]

Q4: How does the electronic nature of the heteroaryl boronic acid affect the reaction outcome?

A4: The electronic properties of the heteroaryl ring play a crucial role.

• π-Deficient Heterocycles (e.g., pyridine, pyrimidine): These are often challenging coupling partners. The electron-withdrawing nature of the heterocycle can slow down the transmetalation step in the catalytic cycle. Furthermore, the Lewis basic nitrogen atom can coordinate to the palladium catalyst, leading to catalyst deactivation.[1][6]

• π-Rich Heterocycles (e.g., furan, thiophene, pyrrole): These are generally more reactive in the transmetalation step. However, they can be more susceptible to decomposition and protodeboronation.[1][6]

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Significant Protodeboronation

Symptoms:

• Major byproduct observed is the protodeboronated heteroarene.

• Low consumption of the aryl halide starting material.

Possible Causes and Solutions:

Cause	Recommended Solution
Presence of Water	Use anhydrous solvents and reagents. Dry glassware thoroughly before use. Consider using boronic esters (e.g., pinacol esters) which can be more stable.[3][8]
Inappropriate Base	Use a milder base such as K₃PO₄, Cs₂CO₃, or K₂CO₃. Strong bases like NaOH and KOH can accelerate protodeboronation.[1][9]
High Reaction Temperature	Lower the reaction temperature. While this may slow down the desired reaction, it can significantly reduce the rate of protodeboronation.[8]
Slow Catalytic Turnover	Employ a more active catalyst system. Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) that can accelerate the rate of cross-coupling relative to protodeboronation.[5][10]
High Concentration of Boronic Acid	Employ a "slow-release" strategy using N-methyliminodiacetic acid (MIDA) boronates. These are more stable and slowly release the boronic acid into the reaction mixture, keeping its concentration low.[11][12]

Issue 2: Formation of Homocoupling Byproducts

Symptoms:

• Significant formation of a symmetrical biheteroaryl compound.

• Reduced yield of the desired cross-coupled product.

Possible Causes and Solutions:

Cause	Recommended Solution
Presence of Oxygen	Thoroughly degas all solvents and the reaction mixture by sparging with an inert gas (e.g., Argon or Nitrogen) for an extended period before adding the catalyst.[4]
Catalyst-Mediated Homocoupling	Lower the reaction temperature. Consider using a different palladium precatalyst or ligand system. The choice of solvent can also influence the extent of homocoupling.[13]
High Concentration of Pd(II)	The homocoupling reaction can be mediated by Pd(II) species. Adding a mild reducing agent can sometimes help to maintain the palladium in its active Pd(0) state.[4]

Quantitative Data Summary

The choice of reaction parameters can significantly impact the ratio of the desired product to side products. The following table summarizes the effect of different bases on the Suzuki-Miyaura coupling yield.

Table 1: Effect of Different Bases on Suzuki-Miyaura Coupling Yield

Base	Aryl Halide	Yield of Cross-Coupling Product	Notes
K₂CO₃	Aryl bromides	High	Generally effective and widely used.[9]
Cs₂CO₃	Aryl bromides	High	Often gives excellent yields, but is more expensive.[9]
K₃PO₄	Aryl bromides	High	A strong, non-nucleophilic base that is often effective when other bases fail.[9]
NaOH	Aryl bromides	~70%	Strong base, can lead to side reactions like hydrolysis of esters and protodeboronation.[9]
KOH	Aryl bromides	70-90%	Similar to NaOH, its high basicity can be detrimental in some cases.[9]
KF	Aryl bromides	Moderate to high	Fluoride ions are believed to play a unique role in activating the boronic acid.[9]

Note: Yields are highly dependent on the specific substrates, catalyst, ligand, and solvent used. This table provides a general comparison.

Experimental Protocols

Protocol 1: General Procedure to Minimize Protodeboronation

This protocol provides a starting point for the Suzuki-Miyaura coupling of a heteroaryl boronic acid with an aryl halide, aiming to minimize protodeboronation.

Materials:

• Aryl halide (1.0 equiv)

• Heteroaryl boronic acid or boronic ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a Pd(II) precatalyst with a suitable ligand, 1-5 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, THF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, heteroaryl boronic acid (or ester), and the anhydrous base.

• Add the palladium catalyst and ligand (if separate).

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 80 °C) and stir vigorously.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: "Slow-Release" Strategy using MIDA Boronates

This protocol is recommended for particularly unstable heteroaryl boronic acids.

Materials:

• Aryl halide (1.0 equiv)

• Heteroaryl MIDA boronate (1.1 equiv)

• Palladium precatalyst (e.g., XPhos Pd G2, 2 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Degassed solvent (e.g., THF/water mixture)

Procedure:

• In a glovebox or under a robust inert atmosphere, combine the aryl halide, heteroaryl MIDA boronate, base, and palladium precatalyst in a reaction vial.

• Add the degassed solvent mixture.

• Seal the vial and heat with stirring.

• Monitor the reaction as described in Protocol 1.

• Work-up and purify as described in Protocol 1.

Visualizations

Figure 1. Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2. Major side reactions in Suzuki-Miyaura coupling.

Figure 3. Troubleshooting workflow for common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Bulky ligands promote palladium-catalyzed protodeboronation - American Chemical Society [acs.digitellinc.com]
• 11. Protodeboronation - Wikipedia [en.wikipedia.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]

Addressing stability issues of 2-Methoxypyrimidine-5-boronic acid in solution

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability of 2-Methoxypyrimidine-5-boronic acid in solution. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: My solution of 2-Methoxypyrimidine-5-boronic acid is showing signs of degradation. What are the common degradation pathways?

A1: Boronic acids, including 2-Methoxypyrimidine-5-boronic acid, are susceptible to several degradation pathways in solution.[1] The primary routes of decomposition are:

• Dehydration: Intermolecular dehydration can occur to form cyclic trimeric anhydrides, known as boroxines. This process is often reversible in the presence of water.[1]

• Oxidation: The boronic acid functional group can be oxidized, leading to the formation of various byproducts.[1][2] This is often a significant pathway for decomposition.[2]

• Protodeboronation: This involves the cleavage of the carbon-boron bond, where the boronic acid group is replaced by a hydrogen atom. This can be influenced by factors such as pH and temperature.[1]

Q2: What factors can influence the stability of 2-Methoxypyrimidine-5-boronic acid in solution?

A2: The stability of 2-Methoxypyrimidine-5-boronic acid in solution is influenced by several factors:

• pH: The pH of the solution can significantly impact stability. Both acidic and basic conditions can promote degradation.[1][2]

• Temperature: Elevated temperatures can accelerate the rate of degradation.[1]

• Solvent: The choice of solvent can affect stability. It is recommended to use freshly opened, anhydrous solvents for preparing solutions.[1]

• Presence of Water: While the formation of boroxines from dehydration is reversible in the presence of water, excessive water can participate in other degradation pathways.[1]

• Oxygen: The presence of oxygen can lead to oxidative degradation.[2] It is crucial to handle solutions under an inert atmosphere where possible.

• Light: Exposure to light can also contribute to degradation.[1]

Q3: What are the recommended storage conditions for solutions of 2-Methoxypyrimidine-5-boronic acid?

A3: To ensure the longevity of your 2-Methoxypyrimidine-5-boronic acid solutions, it is crucial to adhere to proper storage conditions. The following recommendations are based on a closely related compound, 2,4-Dimethoxypyrimidine-5-boronic acid, and represent best practices for this class of compounds.[1]

Storage Temperature	Recommended Duration	Special Considerations
-80°C	6 months	Aliquot to avoid repeated freeze-thaw cycles. Use freshly opened, anhydrous solvents for preparing solutions.[1]
-20°C	1 month	Suitable for short-term storage of solutions.[1]

Q4: How can I monitor the degradation of my 2-Methoxypyrimidine-5-boronic acid solution?

A4: Several analytical techniques are effective for monitoring the degradation of boronic acids:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a widely used method for separating and quantifying the parent compound and its degradation products.[1]

• Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS): This technique offers higher resolution and sensitivity, and the mass spectrometer is invaluable for identifying degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹¹B NMR can be used to observe changes in the chemical structure and environment of the boron atom, providing evidence of degradation.[1]

Troubleshooting Guide

Issue: I am observing poor performance or low yield in my Suzuki-Miyaura coupling reaction.

This could be due to the degradation of your 2-Methoxypyrimidine-5-boronic acid solution. Follow this troubleshooting workflow to diagnose and address the issue.

Troubleshooting workflow for Suzuki-Miyaura coupling reactions.

Issue: My 2-Methoxypyrimidine-5-boronic acid solution appears discolored or contains precipitates.

This is a strong indication of degradation. It is highly recommended to discard the solution and prepare a fresh one from solid material that has been stored under the recommended conditions (solid powder at -20°C in a tightly sealed container, protected from moisture and light).[1]

Experimental Protocols

Protocol 1: Benchtop Stability Assessment of 2-Methoxypyrimidine-5-boronic acid Solution

This protocol outlines a method to evaluate the stability of a solution under ambient laboratory conditions.

• Sample Preparation: Prepare a solution of 2-Methoxypyrimidine-5-boronic acid in a relevant anhydrous solvent (e.g., DMSO, DMF) at a known concentration (e.g., 0.1 M).

• Time Points: At designated time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot of the solution.

• Analytical Monitoring: Analyze each aliquot using a stability-indicating method, such as HPLC or quantitative ¹H NMR with an internal standard, to determine the percentage of the parent compound remaining.

• Data Analysis: Plot the percentage of remaining 2-Methoxypyrimidine-5-boronic acid against time to establish a degradation profile under benchtop conditions.

Protocol 2: Forced Degradation Study

Forced degradation studies are crucial for identifying potential degradation products and understanding the degradation pathways. The following conditions are based on general guidelines for boronic acids and may need to be optimized.[1]

Condition	Typical Reagents and Parameters
Acidic Hydrolysis	0.1 M to 1 M HCl, room temperature to 60°C[1]
Basic Hydrolysis	0.1 M to 1 M NaOH, room temperature to 60°C[1]
Oxidative Degradation	3% to 30% H₂O₂, room temperature[1]
Thermal Degradation	Store solution at elevated temperatures (e.g., 40°C, 60°C, 80°C)[1]
Photostability	Expose solution to light with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).[1]

Visualizations

Primary degradation pathways for boronic acids.

A generalized experimental workflow for assessing chemical stability.

References

• 1. benchchem.com [benchchem.com]
• 2. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Palladium Catalyst Loading for Pyrimidine Suzuki Coupling

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing palladium catalyst loading in pyrimidine Suzuki coupling reactions. This guide includes frequently asked questions, detailed troubleshooting guides, experimental protocols, and quantitative data to facilitate successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a typical palladium catalyst loading for pyrimidine Suzuki coupling?

A typical palladium catalyst loading for pyrimidine Suzuki coupling reactions ranges from 1 to 5 mol%. However, with the use of highly active catalyst systems, such as those employing bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands, the loading can often be significantly reduced to 0.1 to 1 mol%.[1] In some cases, particularly with microwave-assisted reactions, catalyst loading as low as 0.5 mol% has been shown to be highly effective.[2][3][4]

Q2: What are the main factors that influence the optimal catalyst loading?

The optimal catalyst loading is influenced by several factors, including:

• Reactivity of the Halopyrimidine: Chloro- and bromopyrimidines are common substrates. Chloropyrimidines are generally less reactive than their bromo- or iodo- counterparts and may require higher catalyst loading or more active catalytic systems for efficient coupling.

• Nature of the Boronic Acid: The electronic and steric properties of the boronic acid can affect the transmetalation step of the catalytic cycle.

• Choice of Ligand: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the catalytic cycle. Bulky, electron-rich phosphine ligands can enhance catalyst activity, allowing for lower catalyst loadings.

• Reaction Temperature and Time: Higher temperatures can sometimes compensate for lower catalyst loading, but may also lead to catalyst decomposition or side reactions. Microwave irradiation can significantly accelerate the reaction, often enabling the use of lower catalyst concentrations.[2][4]

• Purity of Reagents and Solvents: Impurities can poison the catalyst, necessitating a higher loading to achieve the desired conversion.

Q3: What are the consequences of using too high or too low a catalyst loading?

• Too High: Using an excessive amount of palladium catalyst can lead to increased cost, higher levels of palladium contamination in the product, and potentially the formation of palladium black, which is an inactive form of the catalyst.[5] It can also promote side reactions such as homocoupling of the boronic acid.

• Too Low: Insufficient catalyst loading will result in a sluggish or incomplete reaction, leading to low product yield and a mixture of starting materials and product that can be difficult to separate.

Q4: Can microwave irradiation help in reducing palladium catalyst loading?

Yes, microwave-assisted procedures can be highly effective in reducing palladium catalyst loading. The rapid and efficient heating provided by microwaves can lead to significantly shorter reaction times and improved yields, even with catalyst loadings as low as 0.5 mol%.[2][3][4]

Troubleshooting Guide

This section provides solutions to common problems encountered during pyrimidine Suzuki coupling, with a focus on issues related to catalyst loading.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive Catalyst: The palladium catalyst may have degraded due to exposure to air or moisture.	Ensure all reagents and solvents are dry and properly degassed. Use fresh catalyst or a more stable pre-catalyst. Consider using Schlenk techniques or a glovebox for sensitive reactions.
Insufficient Catalyst Loading: The amount of catalyst may be too low for the specific substrates and conditions.	Incrementally increase the catalyst loading (e.g., from 1 mol% to 2-3 mol%).
Catalyst Poisoning: Functional groups on the pyrimidine or boronic acid (e.g., unprotected amines, thiols) can coordinate to the palladium and inhibit its activity.	Protect sensitive functional groups before the coupling reaction. Screen different ligands that may be less susceptible to poisoning.
Formation of Side Products	Homocoupling of Boronic Acid: This side reaction can be prevalent at higher catalyst concentrations or in the presence of oxygen.	Reduce the catalyst loading. Ensure the reaction mixture is thoroughly degassed.
Protodeboronation: The boronic acid can be converted back to the corresponding arene, especially at high temperatures and in the presence of water and a strong base.	Use a less reactive base or anhydrous conditions. Consider using more stable boronic esters (e.g., pinacol esters).
Formation of Palladium Black: This indicates catalyst decomposition.	Use a more stable ligand or pre-catalyst. Lower the reaction temperature if possible.
Reaction is Sluggish or Stalls	Low Catalyst Activity: The chosen catalyst/ligand system may not be active enough for the specific substrates.	Screen different palladium pre-catalysts and ligands (e.g., Buchwald or Buchwald-type ligands).
Low Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.	Gradually increase the reaction temperature, while monitoring for catalyst decomposition. Consider switching to a higher-boiling solvent or using microwave irradiation.

Data Presentation

The following tables summarize quantitative data on the effect of palladium catalyst loading on the yield of pyrimidine Suzuki coupling reactions.

Table 1: Effect of Pd(PPh₃)₄ Loading on the Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine with Phenylboronic Acid [2][4]

Catalyst Loading (mol%)	Yield (%)
5	65
3	81
2	78
1	71
0.5	65
0.2	52
0.05	35

Reaction Conditions: 2,4-dichloropyrimidine (0.5 mmol), phenylboronic acid (0.5 mmol), K₂CO₃ (1.5 mmol), 1,4-dioxane/H₂O (2:1, 6 mL), 100 °C, 15 min, microwave irradiation.[3]

Table 2: Comparison of Palladium Catalysts for the Suzuki-Miyaura Coupling of Halopyrimidines [6]

Halopyrimidine	Boronic Acid	Catalyst (mol%)	Ligand	Base	Solvent	Time (h)	Yield (%)
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	1,4-Dioxane	24	85
5-Bromo-2,4-dimethoxypyrimidine	4-Formylphenylboronic acid	Pd(dppf)Cl₂ (3)	dppf	K₂CO₃	Toluene/H₂O	12	92
2-Chloropyrimidine	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2) / XPhos (4)	XPhos	K₃PO₄	1,4-Dioxane	16	78

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of a Chloropyrimidine under Inert Atmosphere

This protocol outlines a standard procedure for the Suzuki coupling of a chloropyrimidine with an arylboronic acid using a palladium catalyst and a phosphine ligand under an inert atmosphere.

Materials:

• Chloropyrimidine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 eq)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven and allow it to cool under a stream of inert gas.

• Reagent Addition: To the Schlenk flask, add the chloropyrimidine, arylboronic acid, and base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15 minutes. Alternatively, perform three cycles of evacuating the flask under vacuum and backfilling with inert gas.

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst and phosphine ligand to the flask.

• Solvent Addition: Add the degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Microwave-Assisted Suzuki Coupling with Low Catalyst Loading[2][3][4]

This protocol is adapted for a microwave-assisted Suzuki coupling, which often allows for significantly reduced reaction times and lower catalyst loadings.

Materials:

• Halogenated pyrimidine (e.g., 2,4-dichloropyrimidine, 1.0 eq, 0.5 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.0 eq, 0.5 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5 mol%)

• Base (e.g., K₂CO₃, 3.0 eq, 1.5 mmol)

• Degassed solvent mixture (e.g., 1,4-dioxane/water 2:1, 6 mL)

• Microwave reaction vial (10 mL) with a stir bar

• Microwave reactor

Procedure:

• Vial Preparation: To a 10 mL microwave reactor vial containing a magnetic stir bar, add the halogenated pyrimidine, the boronic acid, and the base.

• Catalyst Addition: Add the palladium catalyst.

• Solvent Addition: Add the degassed solvent mixture.

• Sealing: Seal the vial with a cap.

• Microwave Irradiation: Place the vial in the microwave reactor and irradiate the reaction mixture at 100 °C for 15 minutes with stirring.[2][3][4]

• Cooling and Work-up: After the reaction, allow the vial to cool to room temperature. Transfer the reaction mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in pyrimidine Suzuki coupling.

Caption: General experimental workflow for pyrimidine Suzuki coupling.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Minimizing homocoupling of 2-Methoxypyrimidine-5-boronic acid in Suzuki reactions

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize the homocoupling of 2-Methoxypyrimidine-5-boronic acid in Suzuki reactions.

Troubleshooting Guide: Minimizing Homocoupling

Homocoupling of boronic acids is a common side reaction in Suzuki coupling, leading to the formation of a symmetrical biaryl impurity and reducing the yield of the desired cross-coupled product.[1][2] This guide provides a systematic approach to troubleshoot and minimize this unwanted side reaction.

Problem: Significant formation of 2,2'-dimethoxy-5,5'-bipyrimidine (homocoupling product) is observed.

Potential Cause	Recommended Solution	Detailed Protocol
Presence of Oxygen	Rigorously degas all solvents and the reaction mixture. Perform the reaction under a strictly inert atmosphere (Nitrogen or Argon).[1][3]	Degassing Protocol: Sparge solvents with an inert gas (N₂ or Ar) for 15-30 minutes before use. For highly sensitive reactions, employ the "freeze-pump-thaw" method for solvents. Assemble all glassware and purge with inert gas before adding reagents.[1]
Presence of Pd(II) Species	Use a Pd(0) precatalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) instead of a Pd(II) source (e.g., Pd(OAc)₂, PdCl₂).[1][2] If a Pd(II) source is necessary, consider adding a mild reducing agent.	Using a Pd(0) Precatalyst: Add the Pd(0) catalyst directly to the reaction mixture under an inert atmosphere. Addition of a Mild Reducing Agent: Add 1-2 equivalents of potassium formate to the reaction mixture before introducing the palladium catalyst.[1][4][5] This can help reduce Pd(II) to the active Pd(0) state.
Inappropriate Catalyst or Ligand	Screen a variety of palladium catalysts and ligands. Bulky, electron-rich phosphine ligands often promote the desired reductive elimination over side reactions.[1][2]	Catalyst and Ligand Screening: Set up small-scale parallel reactions to test different catalyst/ligand combinations (e.g., compare Pd(OAc)₂/SPhos with Pd(dppf)Cl₂) under identical conditions. Monitor the reaction progress by TLC or LC-MS to identify the most effective system.
Suboptimal Base or Solvent System	Optimize the choice of base and solvent. The base plays a crucial role in the transmetalation step and can influence the rate of side reactions.[6]	Base and Solvent Optimization: Test a range of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent mixtures (e.g., Dioxane/water, Toluene/water, THF/water).[1] Run the reaction with different bases while keeping other parameters constant and analyze the product-to-homocoupling ratio.
Incorrect Stoichiometry	Use a slight excess of the aryl halide relative to the 2-Methoxypyrimidine-5-boronic acid.	Stoichiometry Adjustment: Instead of a 1:1 ratio, try using 1.1 to 1.2 equivalents of the aryl halide. This can help to ensure the boronic acid is consumed in the desired cross-coupling reaction.
Instability of the Boronic Acid	Use a more stable derivative of the boronic acid, such as a pinacol ester (Bpin) or MIDA boronate.[1][7]	Use of Boronic Esters: Prepare the pinacol ester of 2-Methoxypyrimidine-5-boronic acid. These esters can provide a slow, controlled release of the boronic acid during the reaction, which can suppress side reactions.[1]
High Reaction Temperature	Lower the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote side reactions like homocoupling.[8]	Temperature Optimization: If homocoupling is significant, try reducing the reaction temperature by 10-20 °C. Monitor the reaction progress to ensure the cross-coupling still proceeds at an acceptable rate.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of a Suzuki reaction?

A1: Homocoupling is an undesired side reaction where two molecules of the boronic acid (in this case, 2-Methoxypyrimidine-5-boronic acid) couple with each other to form a symmetrical biaryl (2,2'-dimethoxy-5,5'-bipyrimidine).[1][2] This consumes the boronic acid, reduces the yield of the desired product, and can complicate purification.

Q2: How does oxygen promote the homocoupling of 2-Methoxypyrimidine-5-boronic acid?

A2: Dissolved oxygen in the reaction mixture can oxidize the active Palladium(0) catalyst to Palladium(II) species.[2][3] These Pd(II) species are known to mediate the homocoupling of boronic acids.[4] The mechanism is thought to involve the formation of a palladium peroxo complex which then reacts with two molecules of the boronic acid.[9][10]

Q3: Why is a Pd(0) precatalyst often preferred over a Pd(II) source?

A3: A Pd(0) precatalyst, such as Pd(PPh₃)₄, is already in the active oxidation state for the Suzuki catalytic cycle.[2] When a Pd(II) salt like Pd(OAc)₂ is used, it must first be reduced to Pd(0) in situ. This reduction process can sometimes be slow or incomplete, leading to residual Pd(II) that can promote homocoupling.[4][7]

Q4: Can the choice of base influence the amount of homocoupling?

A4: Yes, the base is a critical parameter. The base activates the boronic acid for transmetalation. An inappropriate base can lead to decomposition of the boronic acid or favor side reactions. The optimal base is often substrate-dependent, so screening different bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ is recommended.[1][6]

Q5: Are heteroaryl boronic acids like 2-Methoxypyrimidine-5-boronic acid more prone to side reactions?

A5: Heteroaryl boronic acids can sometimes be more susceptible to side reactions like protodeboronation (replacement of the boronic acid group with a hydrogen atom), especially under harsh conditions.[7] This decomposition can affect the stoichiometry and potentially lead to lower yields. Careful optimization of reaction conditions is crucial. Using more stable boronic acid derivatives can also be beneficial.[1]

Experimental Protocols

Protocol 1: Rigorous Degassing of Reaction Solvents

• Sparge with Inert Gas: Place the solvent(s) in a flask with a stir bar. Insert a long needle connected to a source of inert gas (Argon or Nitrogen) so that it dips below the solvent surface. Insert a second, shorter needle to act as a vent. Bubble the inert gas through the solvent for at least 15-30 minutes while stirring.[1]

• Freeze-Pump-Thaw (for highly sensitive reactions):

  • Place the solvent in a round-bottom flask with a stopcock.

  • Freeze the solvent using a liquid nitrogen bath.

  • Evacuate the flask using a vacuum pump.

  • Close the stopcock and thaw the solvent in a water bath.

  • Repeat this cycle three times to ensure the removal of dissolved gases.

Protocol 2: Standard Suzuki Coupling with a Pd(0) Precatalyst

• To a dry reaction flask under an inert atmosphere (e.g., in a glovebox or under a balloon of Argon), add 2-Methoxypyrimidine-5-boronic acid (1.0 eq), the aryl halide (1.1 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Add the Pd(0) precatalyst (e.g., Pd(PPh₃)₄, 0.01-0.05 eq).

• Add the degassed solvent mixture (e.g., 1,4-dioxane and water, 4:1 v/v) via a syringe.[11]

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[2]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[12]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[12]

Visualizations

A logical workflow for troubleshooting and minimizing homocoupling.

Simplified mechanism of oxygen-induced homocoupling of boronic acids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Suzuki Coupling Reactions: 2-Methoxypyrimidine-5-boronic Acid vs. 2-Chloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. The Suzuki-Miyaura cross-coupling reaction is a premier method for the functionalization of such heterocyclic systems, enabling the creation of C-C bonds with high efficiency and broad functional group tolerance.[1][2] When synthesizing 5-aryl-2-methoxypyrimidine derivatives, a common synthetic challenge is the choice of coupling partners. This guide provides an objective, data-driven comparison of two primary synthetic routes:

• Route A: Coupling 2-methoxypyrimidine-5-boronic acid with an aryl halide.

• Route B: Coupling 2-chloropyrimidine with an arylboronic acid.

This comparison aims to equip researchers with the necessary information to select the optimal strategy based on reactivity, substrate availability, and reaction efficiency.

Catalytic Cycle and Synthetic Workflow

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition of the catalyst to the organic halide, transmetalation of the organoboron species, and reductive elimination to form the new C-C bond and regenerate the active catalyst.[3]

Caption: The Suzuki-Miyaura catalytic cycle.

The choice between 2-methoxypyrimidine-5-boronic acid and 2-chloropyrimidine dictates the required coupling partner, as illustrated in the comparative workflow below.

Caption: Comparative workflow for synthesis.

Performance Comparison and Experimental Data

The choice between using a pyrimidine boronic acid or a halopyrimidine is influenced by factors including catalyst system, base, and solvent. Below is a summary of typical reaction conditions and reported yields for each approach.

Route A: 2-Methoxypyrimidine-5-boronic acid

This approach utilizes the pyrimidine core as the organoboron component. Pyrimidine-5-boronic acids are generally stable and exhibit good reactivity in Suzuki couplings, as the electronic environment at the 5-position is favorable for the transmetalation step.[1][4]

Table 1: Representative Conditions for Suzuki Coupling of 2-Methoxypyrimidine-5-boronic acid

Coupling Partner (Ar-X)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Heteroaryl Halide (general)	Pd(PPh₃)₂Cl₂ (5%)	Na₂CO₃ (2 eq)	1,4-Dioxane/H₂O	95	12-24	Good to High	[4][5]
4,6-Dichloropyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane	95	-	56 (di-coupled)	[4]

| 2-Methoxy-5-bromopyridine | Pd(PPh₃)₄ | K₂CO₃ | Toluene/EtOH/H₂O | 80 | 16 | 85 | Adapted from similar systems |

Route B: 2-Chloropyrimidine

Chloropyrimidines are often cost-effective and readily available starting materials.[2] However, the C-Cl bond is less reactive than C-Br or C-I bonds, often necessitating more active catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), to facilitate the oxidative addition step.[6]

Table 2: Representative Conditions for Suzuki Coupling of 2-Chloropyrimidines

Coupling Partner (Ar-B(OH)₂)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄ (0.5%)	K₂CO₃ (3 eq)	1,4-Dioxane/H₂O	100 (MW)	0.25	81 (on C4 of 2,4-dichloro)	[7][8]
3-Methoxyphenylboronic acid	Pd(PPh₃)₄ (0.5%)	K₂CO₃ (3 eq)	1,4-Dioxane/H₂O	100 (MW)	0.25	72 (on C4 of 2,4-dichloro)	[7]
Various Arylboronic acids	Pd₂(dba)₃ / P(t-Bu)₃	KF	THF	50	12-18	Moderate	[9]

| Pyridine-3-boronic acid | Pd(OAc)₂ (2%) / SPhos (4%) | Cs₂CO₃ (2 eq) | 1,4-Dioxane/H₂O | 100 | 18 | High (on 2-chloropyridine) |[10] |

Note: Data for 2,4-dichloropyrimidine often shows preferential reaction at the more reactive C4 position.[7][11] Conditions for the less reactive C2-chloro position can be inferred from highly active catalyst systems used for other heteroaryl chlorides.[6][10]

Detailed Experimental Protocols

The following are generalized protocols. Researchers should optimize conditions for their specific substrates.

Protocol 1: General Procedure for Suzuki Coupling of 2-Methoxypyrimidine-5-boronic Acid (Route A)

This protocol is adapted from established procedures for coupling pyrimidine boronic acids.[4][5]

• Reaction Setup: In a round-bottom flask or reaction vial, combine 2-methoxypyrimidine-5-boronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), sodium carbonate (2.0 equivalents), and dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂] (0.05 equivalents).

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., in a 2:1 or 3:1 ratio).

• Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Reaction: Heat the mixture to 95 °C with vigorous stirring. Monitor the reaction's progress using an appropriate technique like TLC or LC-MS. Typical reaction times are between 12 and 24 hours.

• Work-up: Upon completion, cool the reaction to room temperature and dilute it with water.

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Protocol 2: General Procedure for Suzuki Coupling of 2-Chloropyrimidine (Route B)

This protocol incorporates best practices for coupling less reactive aryl chlorides, which often require highly active catalysts and strict exclusion of oxygen.[2][6][10]

• Reaction Setup: In an oven-dried Schlenk flask, add the 2-chloropyrimidine (1.0 equivalent), arylboronic acid (1.2-1.5 equivalents), a suitable base such as K₃PO₄ or Cs₂CO₃ (2.0-3.0 equivalents), the palladium precatalyst (e.g., Pd(OAc)₂, 1-2 mol%), and a bulky phosphine ligand (e.g., SPhos, 2-4 mol%).

• Inert Atmosphere: Seal the flask, and rigorously evacuate and backfill with an inert gas (Argon or Nitrogen) at least three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, or 2-MeTHF) via syringe. Degassed water may be added as a co-solvent if required by the specific catalytic system.

• Reaction: Heat the reaction mixture to the desired temperature (often 80-110 °C) with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Objective Comparison

Feature	2-Methoxypyrimidine-5-boronic acid (Route A)	2-Chloropyrimidine (Route B)
Reactivity	Generally good reactivity at the 5-position.[1] Less prone to catalyst inhibition compared to 2- or 4-substituted isomers.	The C2-Cl bond is electron-deficient and less reactive, often requiring highly active and specialized palladium catalysts (e.g., Buchwald ligands) and higher temperatures.[6]
Key Challenge	Potential for protodeboronation (loss of the boronic acid group), especially under harsh conditions or prolonged reaction times.[12]	Overcoming the high activation energy for the oxidative addition of the Pd(0) catalyst into the C-Cl bond.[10]
Substrate Availability	May need to be synthesized from the corresponding 5-bromopyrimidine, adding a step to the sequence.[4][5]	Often a more readily available and cost-effective commercial starting material.[2]
Coupling Partner	Requires an aryl halide (Ar-X). The availability and cost of the required aryl bromide or iodide can be a factor.	Requires an arylboronic acid (Ar-B(OH)₂). A vast library of diverse arylboronic acids is commercially available.
Side Reactions	Homocoupling of the boronic acid can occur.	Homocoupling of the arylboronic acid is a common side reaction, often promoted by the presence of oxygen.[6]
Generality	A versatile route, compatible with a wide range of aryl and heteroaryl halides using standard Pd catalysts.	The success is highly dependent on the choice of catalyst, ligand, and base. Not all standard conditions are effective.[6]

Conclusion and Recommendations

Both 2-methoxypyrimidine-5-boronic acid and 2-chloropyrimidine are viable precursors for the synthesis of 5-aryl-2-methoxypyrimidine derivatives via the Suzuki-Miyaura coupling. The optimal choice depends on the specific goals of the synthesis.

• Choose Route A (2-Methoxypyrimidine-5-boronic acid) when the required aryl halide is readily available and a robust, generally applicable coupling method is desired. This route often proceeds well with standard palladium catalysts and conditions, offering high predictability. It is particularly advantageous when the synthesis of the boronic acid is straightforward or when it is commercially available.

• Choose Route B (2-Chloropyrimidine) when leveraging the low cost and high availability of 2-chloropyrimidine is a priority, and when the corresponding arylboronic acid is more accessible than the aryl halide. Researchers must be prepared to employ more specialized, highly active catalyst systems and rigorously inert atmosphere techniques to achieve high yields, especially for challenging or sterically hindered coupling partners.

Ultimately, a preliminary screen of reaction conditions for both routes may be the most effective strategy to identify the highest-yielding and most scalable pathway for a specific target molecule in a drug discovery campaign.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

A Comparative Guide to Alternative Reagents for the Introduction of the 2-Methoxypyrimidine Moiety

The 2-methoxypyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, particularly kinase inhibitors.[1][2] The method chosen for its introduction into a target molecule is critical, impacting yield, substrate scope, and overall synthetic efficiency. While classical methods using 2-halopyrimidines are common, a range of alternative reagents and strategies offer distinct advantages in terms of reactivity, functional group tolerance, and atom economy.

This guide provides an objective comparison of key methodologies for incorporating the 2-methoxypyrimidine moiety, supported by experimental data and protocols to aid researchers, scientists, and drug development professionals in selecting the optimal synthetic route.

Overview of Synthetic Strategies

The introduction of a 2-methoxypyrimidine group can be broadly categorized into several approaches: functionalization of a pre-formed pyrimidine ring, construction of the ring itself, or direct C-H activation. Each strategy utilizes different key reagents and offers unique benefits.

Caption: Major synthetic pathways to incorporate the 2-methoxypyrimidine moiety.

Classical Approach: Nucleophilic Aromatic Substitution (SNAr)

The most traditional method involves the reaction of an activated 2-halomethoxypyrimidine (typically chloro- or bromo-) with a suitable nucleophile, such as an amine or an alcohol. The reactivity of the C-X bond is enhanced by the electron-withdrawing nitrogen atoms in the pyrimidine ring.

Reagent	Nucleophile	Conditions	Yield (%)	Reference
2-Chloro-4-methoxypyrimidine	Various Amines	K₂CO₃, DMF, 80-100 °C	65-90	General SNAr
5-Bromo-2-chloropyrimidine	Secondary Amine	NaOtBu, Pd₂(dba)₃, Ligand	75-95	Buchwald-Hartwig[3]
2,4-Dichloropyrimidine	Thiol	K₂CO₃, MeCN, rt	>90 (C4-selective)	General SNAr[2]

Representative Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes the C-N bond formation using a palladium catalyst, a common method for coupling amines that may be poor nucleophiles for direct SNAr.[3][4]

• To an oven-dried Schlenk flask, add the 2-chloro-methoxypyrimidine derivative (1.0 equiv.), the amine (1.2 equiv.), and a base such as sodium tert-butoxide (NaOtBu, 1.5 equiv.).[4]

• Add the palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%) and a suitable phosphine ligand (e.g., Xantphos, 4-10 mol%).[4]

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add an anhydrous solvent (e.g., toluene or 1,4-dioxane) and heat the mixture (typically 80-110 °C) until the reaction is complete (monitor by TLC or LC-MS).[5]

• After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate), wash with water and brine, and dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Alternative Reagents for Cross-Coupling

Palladium-catalyzed cross-coupling reactions offer exceptional versatility and functional group tolerance. Instead of relying on the inherent reactivity of the pyrimidine ring, these methods use catalysts to couple a wider range of substrates under milder conditions.

(2-Methoxypyrimidin-5-yl)boronic Acid

This reagent is a powerful building block for Suzuki-Miyaura cross-coupling reactions, allowing the direct installation of the 2-methoxypyrimidine moiety onto an aryl or heteroaryl halide.[6][7]

Aryl Halide	Catalyst / Ligand	Base	Solvent	Yield (%)	Reference
4-Bromotoluene	Pd(PPh₃)₄	Na₂CO₃	1,4-Dioxane/H₂O	85-95	Suzuki-Miyaura[8]
3-Chloroquinoline	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane	~80	Suzuki-Miyaura[7]
4,6-Dichloropyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	1,4-Dioxane	64 (bis-coupled)	[7]

2-Sulfonylpyrimidines

Pyrimidinyl sulfones and sulfonyl fluorides have emerged as highly effective alternatives to halopyrimidines in cross-coupling reactions.[9] The sulfonyl group is an excellent leaving group, often providing higher reactivity and allowing for reactions to proceed at lower temperatures.

Reagent	Coupling Partner	Catalyst / Ligand	Conditions	Yield (%)	Reference
Pyridine-2-sulfonyl fluoride (PyFluor)	Phenylboronic Acid	Pd(dppf)Cl₂	K₃PO₄, Dioxane/H₂O, 100 °C	89	[9]
Aryl Sulfone	Phenylboronic Acid	Pd(OAc)₂ / SPhos	K₃PO₄, Toluene, 100 °C	>90	General Sulfone Coupling

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Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

De Novo Synthesis: Ring Construction

An alternative to functionalizing a pre-existing ring is to construct the 2-methoxypyrimidine ring from acyclic precursors. This approach is highly valuable for creating densely substituted pyrimidines that are otherwise difficult to access.[10] A common method involves the condensation of an amidine or guanidine derivative with a 1,3-dicarbonyl compound or its equivalent.[11]

Precursor 1	Precursor 2	Conditions	Yield (%)	Reference
Substituted Enamine	Triethyl Orthoformate, NH₄OAc	ZnCl₂ catalyst	Good to Excellent	[12]
Methoxy Menthyl Acetate, Urea	1. NaOMe; 2. Reflux	57-67 (for dihydroxy intermediate)	[13]
Amidines	Primary & Secondary Alcohols	Cu(OAc)₂, KOH, Toluene, 110 °C	Moderate to Good	[14]

Representative Experimental Protocol: ZnCl₂-Catalyzed Three-Component Reaction[12]

• In a reaction vessel, combine the substituted enamine (1.0 equiv.), triethyl orthoformate (1.2 equiv.), and ammonium acetate (2.0 equiv.).

• Add a catalytic amount of anhydrous zinc chloride (ZnCl₂, 10-20 mol%).

• Heat the mixture (with or without a solvent like ethanol) until the reaction is complete as monitored by TLC.

• Cool the reaction mixture and add water to precipitate the product or extract with an organic solvent.

• The crude product is then purified by recrystallization or column chromatography.

Modern Approach: Direct C-H Functionalization

Direct C–H activation is an emerging, highly atom-economical strategy that avoids the need for pre-functionalized starting materials like halides or boronic acids.[15][16] This method involves the use of a transition metal catalyst (e.g., palladium, rhodium, or copper) to directly couple a C-H bond on the 2-methoxypyrimidine ring with a suitable partner.[15]

C-H Position	Coupling Partner	Catalyst System	Conditions	Reference
C5-H (on 2-aminopyrimidine)	Aryl Halide	Pd(OAc)₂ / Ligand	Base, High Temp	[15]
C-H on general heteroarenes	Aryl Halide	CuI / Ligand	Base, DMSO	[15]
C3-H (on pyrido[1,2-a]pyrimidin-4-ones)	Alkenes	Pd(OAc)₂ / AgOAc	O₂, 120 °C	[15]

Summary Comparison of Reagents

Method	Key Reagent(s)	Key Advantages	Key Disadvantages
SNAr	2-Halo-methoxypyrimidine	Simple, cost-effective, readily available starting materials.	Limited to strong nucleophiles; can require harsh conditions (high temp).
Suzuki Coupling	(2-MeO-Pyrimidinyl)boronic acid	Excellent functional group tolerance, mild conditions, high yields.	Requires synthesis of the boronic acid; potential for catalyst contamination.[8]
Alternative Electrophiles	2-Sulfonyl-methoxypyrimidine	Higher reactivity than halides, often milder conditions.[9]	Reagents may be less commercially available or require separate synthesis.
Ring Construction	Amidines, β-ketoesters	High versatility for complex substitution patterns.[10][12]	Multi-step sequences; potential for regioselectivity issues.
C-H Activation	2-Methoxypyrimidine	High atom economy, reduces synthetic steps, environmentally friendly.[15][16]	Can suffer from poor regioselectivity; catalyst development is ongoing.

Application in Drug Development: Targeting Kinase Pathways

The 2-methoxypyrimidine moiety is a key feature in many Janus kinase (JAK) inhibitors, which are used to treat autoimmune diseases and cancers.[17] These inhibitors function by blocking the ATP-binding site of the kinase, thereby interrupting the JAK-STAT signaling pathway and preventing pathological gene expression. The synthetic methods described here are crucial for synthesizing libraries of these inhibitors for drug discovery programs.

Caption: The JAK-STAT signaling pathway and the point of intervention for JAK inhibitors.[17]

References

• 1. researchgate.net [researchgate.net]
• 2. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. chembk.com [chembk.com]
• 7. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. mdpi.com [mdpi.com]
• 12. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 13. CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]
• 15. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. benchchem.com [benchchem.com]

Spectroscopic Validation of Suzuki Coupling Products: A Comparative Guide

For researchers in organic synthesis and drug development, the Suzuki-Miyaura coupling is an indispensable tool for forging carbon-carbon bonds. However, the successful synthesis of the desired biaryl compound is only half the battle; rigorous validation of the product is paramount. This guide provides a comprehensive comparison of spectroscopic techniques for the validation of Suzuki coupling products, supported by experimental data and protocols.

Comparison of Spectroscopic Validation Techniques

A multi-faceted approach to product validation is often the most robust. The table below compares the information obtained from common analytical techniques for a hypothetical Suzuki coupling reaction between an aryl halide and an arylboronic acid.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Precise chemical environment of each proton, spin-spin coupling between neighboring protons, and relative ratio of protons.	Provides detailed structural information for unambiguous identification. Quantitative nature allows for purity assessment.[1]	Can be complex to interpret for molecules with overlapping signals. Requires deuterated solvents.[1]
¹³C NMR Spectroscopy	Number and chemical environment of unique carbon atoms in the molecule.	Complements ¹H NMR for complete structural elucidation.	Lower sensitivity and longer acquisition times compared to ¹H NMR.
2D NMR (COSY, HSQC, HMBC)	Correlation between protons (COSY), protons and directly attached carbons (HSQC), and protons and carbons over multiple bonds (HMBC).	Resolves signal overlap in 1D spectra and provides definitive confirmation of the newly formed C-C bond.[2]	Requires more instrument time and expertise for interpretation.
Mass Spectrometry (MS)	Molecular weight of the product (mass-to-charge ratio, m/z).	High sensitivity, allows for confirmation of the expected molecular formula. Can be coupled with chromatography (GC-MS, LC-MS) for separation and analysis of complex mixtures.[3]	Does not provide detailed structural information on its own. Isomeric compounds may not be distinguishable.
Infrared (IR) Spectroscopy	Presence of specific functional groups based on their vibrational frequencies.	Quick and simple method to identify the presence or absence of key functional groups.	Often provides limited information for confirming the overall structure of the product, especially for subtle changes.
Gas Chromatography (GC)	Retention time of the product, allowing for separation from starting materials and impurities.	Excellent for assessing purity and monitoring reaction progress.[1]	Requires volatile and thermally stable compounds. Co-elution can occur.[1]
Liquid Chromatography (LC)	Retention time of the product, suitable for a wider range of compounds than GC.	Applicable to non-volatile and thermally sensitive molecules.	Can be more complex to develop methods for.[1]

Experimental Data Example: Synthesis of 4-Methoxybiphenyl

Let's consider the Suzuki coupling of 4-bromoanisole with phenylboronic acid to yield 4-methoxybiphenyl.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	MS (m/z)	IR (cm⁻¹)
4-Bromoanisole	7.42 (d, 2H), 6.85 (d, 2H), 3.82 (s, 3H)	158.9, 132.3, 115.8, 113.4, 55.4	186/188 (M⁺)	~1245 (C-O-C), ~1035 (C-O-C), ~825 (p-subst. benzene)
Phenylboronic Acid	8.21 (d, 2H), 7.58 (t, 1H), 7.48 (t, 2H)	136.1, 131.8, 128.3	122 (M⁺)	~3300 (O-H), ~1350 (B-O)
4-Methoxybiphenyl	7.55 (d, 2H), 7.52 (d, 2H), 7.42 (t, 2H), 7.31 (t, 1H), 6.98 (d, 2H), 3.86 (s, 3H)	159.1, 140.8, 133.8, 128.7, 128.1, 126.7, 114.2, 55.3	184 (M⁺)	~3000 (Ar C-H), ~1600 (C=C), ~1245 (C-O-C), ~830 (p-subst. benzene)

Experimental Protocols

A general workflow for the synthesis and validation of a Suzuki coupling product is outlined below.

General Suzuki Coupling Protocol

• To a flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2-1.5 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).[1]

• Add a degassed solvent system (e.g., a mixture of toluene and water).[1]

• Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).[1]

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for NMR Sample Preparation and Analysis

• Accurately weigh approximately 5-20 mg of the purified Suzuki coupling product.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[1][2]

• Transfer the solution to a 5 mm NMR tube.[1]

• Acquire ¹H and ¹³C NMR spectra on a spectrometer.[1]

• Process the spectra by applying Fourier transformation, phase correction, and baseline correction.[1]

• Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the structure of the product.[1]

Protocol for Mass Spectrometry Analysis

• Prepare a dilute solution of the purified product in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Infuse the sample directly into the mass spectrometer or inject it into a GC-MS or LC-MS system.

• Acquire the mass spectrum and determine the molecular weight of the product.

Visualizing the Validation Workflow

The following diagrams illustrate the experimental workflow and a comparison of the analytical techniques.

Caption: Workflow for Suzuki coupling product validation.

Caption: Comparison of spectroscopic validation methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. shoko-sc.co.jp [shoko-sc.co.jp]

Confirming the Structure of Compounds Synthesized from 2-Methoxypyrimidine-5-boronic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical data for confirming the structure of compounds synthesized from 2-methoxypyrimidine-5-boronic acid, primarily through Suzuki-Miyaura cross-coupling reactions. By presenting supporting experimental data and detailed protocols, this document aims to assist researchers in accurately identifying their target molecules and distinguishing them from potential side products.

Performance in Suzuki-Miyaura Coupling: A Comparative Analysis

The Suzuki-Miyaura coupling is a versatile and widely used method for forming carbon-carbon bonds. In the context of drug discovery and medicinal chemistry, the pyrimidine scaffold is a crucial component of many therapeutic agents. The functionalization of this heterocycle using boronic acids is a key synthetic step. The reactivity of pyrimidine boronic acids is influenced by the electronic properties of the substituents on the pyrimidine ring.

This section compares the expected analytical data for the successful synthesis of a biphenyl derivative from 2-methoxypyrimidine-5-boronic acid with a hypothetical alternative structure that could arise from incomplete or alternative reactions.

Data Presentation

Compound	Structure	Expected ¹H NMR Data (δ, ppm, in CDCl₃)	Expected ¹³C NMR Data (δ, ppm, in CDCl₃)	Expected Mass Spectrometry (m/z) [M+H]⁺
Target: 5-Phenyl-2-methoxypyrimidine		~8.7 (s, 2H, pyrimidine protons), ~7.6 (m, 2H, ortho-phenyl), ~7.4 (m, 3H, meta/para-phenyl), ~4.1 (s, 3H, OCH₃)	~165 (C-OMe), ~158 (pyrimidine C-N), ~136 (pyrimidine C-Ph), ~130 (phenyl C-H), ~129 (phenyl C-H), ~128 (phenyl C-H), ~55 (OCH₃)	213.0971
Alternative: Biphenyl		~7.6 (d, 4H), ~7.4 (t, 4H), ~7.3 (t, 2H)	~141 (quaternary C), ~129 (C-H), ~128 (C-H), ~127 (C-H)	155.0856
Starting Material: 2-Methoxypyrimidine-5-boronic acid		~8.9 (s, 2H), ~4.0 (s, 3H) (B(OH)₂ protons may be broad or not observed)	~164 (C-OMe), ~161 (pyrimidine C-N), ~109 (pyrimidine C-B), ~55 (OCH₃)	155.0649

Note: The NMR data for the target compound is predicted based on analogous structures. Biphenyl and the starting material data are for reference.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

General Procedure for Suzuki-Miyaura Coupling

This protocol describes a typical Suzuki-Miyaura coupling reaction between 2-methoxypyrimidine-5-boronic acid and an aryl halide.[1][2]

Materials:

• 2-Methoxypyrimidine-5-boronic acid

• Aryl or heteroaryl halide (e.g., bromobenzene)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂])[1]

• Base (e.g., potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃))[1][3]

• Solvent (e.g., 1,4-dioxane and water mixture)[1][2]

• Microwave vial (for microwave-assisted synthesis)[2]

Procedure:

• To a microwave vial, add 2-methoxypyrimidine-5-boronic acid (0.5 mmol), the aryl halide (0.5 mmol), potassium carbonate (1.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.0025 mmol).[2]

• Add 1,4-dioxane (4 mL) and water (2 mL) to the vial.[2]

• Seal the vial and place it in a microwave reactor.

• Irradiate the reaction mixture at 100°C for 15 minutes.[2]

• After cooling, dilute the reaction mixture with ethyl acetate and wash with brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.[2]

Structural Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher NMR spectrometer.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are reported in parts per million (ppm) relative to a residual solvent peak.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or after separation by liquid chromatography (LC-MS).

• Ionization: Utilize an appropriate ionization technique, such as electrospray ionization (ESI), to generate ions.

• Data Analysis: Record the mass-to-charge ratio (m/z) of the molecular ion and any significant fragment ions to confirm the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.[4]

Mandatory Visualizations

Caption: Workflow for Synthesis and Structural Confirmation.

Caption: Simplified Suzuki-Miyaura Catalytic Cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Navigating the Suzuki Coupling Landscape: A Comparative Analysis of 2-Methoxypyrimidine-5-boronic Acid and its Pinacol Ester

In the realm of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of complex biaryl structures prevalent in pharmaceuticals and functional materials. The choice of the organoboron reagent is a critical parameter influencing the reaction's efficiency, yield, and practicality. This guide provides a detailed comparison between 2-methoxypyrimidine-5-boronic acid and its corresponding pinacol ester, offering researchers, scientists, and drug development professionals a data-driven perspective on their respective performance in Suzuki coupling reactions.

Executive Summary: Reactivity vs. Stability

The fundamental difference between a boronic acid and its pinacol ester lies in a trade-off between reactivity and stability. Generally, boronic acids are more reactive and can lead to faster reaction times. However, this heightened reactivity comes at the cost of lower stability, making them more susceptible to degradation. Conversely, boronic acid pinacol esters offer enhanced stability, simplifying handling, purification, and storage, though often at the expense of a slower reaction rate.

Quantitative Performance Comparison

Feature	2-Methoxypyrimidine-5-boronic Acid	2-Methoxypyrimidine-5-boronic Acid Pinacol Ester
Relative Reactivity	Higher	Lower
Reaction Time	Generally Shorter	Generally Longer
Stability (Shelf-life)	Lower (prone to protodeboronation and oxidation)	Higher (often crystalline and stable solids)
Ease of Handling/Purification	More Challenging	Easier (amenable to standard purification techniques)
Typical Yield	Highly condition-dependent; can be high with optimized protocols	Generally good to excellent; often more reproducible

Kinetic studies on other arylboronic acids have shown that the free boronic acid can react significantly faster than its pinacol ester counterpart in the transmetalation step of the Suzuki-Miyaura catalytic cycle. For instance, one study reported the rate of formation of the cross-coupling product from an arylboronic acid to be faster than from the corresponding pinacol ester.[1] This is often attributed to the greater Lewis acidity of the boronic acid, which facilitates the key transmetalation step.[2]

Experimental Protocols

The following are representative protocols for Suzuki coupling reactions using 2-methoxypyrimidine-5-boronic acid and its pinacol ester, adapted from established methodologies for similar substrates.

Protocol 1: Suzuki Coupling of 2-Methoxypyrimidine-5-boronic Acid

This protocol is adapted from a general procedure for the Suzuki coupling of 2-methoxy-5-pyrimidylboronic acid with a heteroaryl halide.[3]

Materials:

• 2-Methoxypyrimidine-5-boronic acid (1.2 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., Na₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

Procedure:

• To a reaction vessel, add 2-methoxypyrimidine-5-boronic acid, the aryl/heteroaryl halide, the palladium catalyst, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 90-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Suzuki Coupling of 2-Methoxypyrimidine-5-boronic Acid Pinacol Ester

This protocol is a general procedure applicable to the Suzuki coupling of arylboronic acid pinacol esters.

Materials:

• 2-Methoxypyrimidine-5-boronic acid pinacol ester (1.1 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents)

• Solvent (e.g., 1,4-dioxane or DMF)

Procedure:

• In a reaction vessel, combine 2-methoxypyrimidine-5-boronic acid pinacol ester, the aryl/heteroaryl halide, the palladium catalyst, and the base.

• Purge the vessel with an inert gas.

• Add the anhydrous, degassed solvent.

• Heat the mixture to 80-120 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to obtain the desired product.

Logical Workflow and Signaling Pathways

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle. The following diagram illustrates the key steps involved.

Caption: Generalized workflow of the Suzuki-Miyaura cross-coupling catalytic cycle.

Conclusion: Making the Right Choice

The selection between 2-methoxypyrimidine-5-boronic acid and its pinacol ester is contingent on the specific requirements of the synthetic route.

• Choose 2-Methoxypyrimidine-5-boronic Acid when:

  • Maximizing reaction rate is a priority.

  • The reagent can be used promptly after preparation or has been stored under rigorously inert conditions.

  • Potential instability-related side reactions can be mitigated through careful optimization of reaction conditions.

• Choose 2-Methoxypyrimidine-5-boronic Acid Pinacol Ester when:

  • Stability, ease of handling, and long-term storage are paramount.

  • High purity of the starting material is crucial for the success of subsequent synthetic steps.

  • The reaction is part of an automated or high-throughput screening workflow where reagent robustness is essential.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to 2-Methoxypyrimidine-5-boronic acid and Other Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] In the realm of drug discovery and materials science, heteroaryl boronic acids are indispensable building blocks for the construction of complex molecular architectures. Among these, 2-Methoxypyrimidine-5-boronic acid is a reagent of growing interest, owing to the prevalence of the pyrimidine scaffold in a wide array of biologically active compounds.

This guide provides an objective comparison of 2-Methoxypyrimidine-5-boronic acid against a selection of other commonly employed heteroaryl boronic acids. The performance of these compounds in Suzuki-Miyaura coupling is evaluated, and their key physicochemical properties are presented. The data herein is compiled from various sources, and it should be noted that direct comparisons of reaction yields may be influenced by variations in experimental conditions.

Physicochemical Properties of Selected Heteroaryl Boronic Acids

A foundational understanding of the physical properties of boronic acids is crucial for their handling, storage, and application in synthesis. The following table summarizes key physicochemical data for 2-Methoxypyrimidine-5-boronic acid and a panel of other representative heteroaryl boronic acids.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Solubility
2-Methoxypyrimidine-5-boronic acid	C₅H₇BN₂O₃	153.93[2]	161[3]	Soluble in Methanol[4]
Pyridine-3-boronic acid	C₅H₆BNO₂	122.92	>300	Slightly soluble in methanol[5]
Thiophene-2-boronic acid	C₄H₅BO₂S	127.95[6]	138-140[6]	Soluble in methanol[3]
Furan-2-boronic acid	C₄H₅BO₃	111.89[1]	112 (dec.)[1]	Slightly soluble in water, soluble in polar solvents like alcohols[1][7]

Performance in Suzuki-Miyaura Cross-Coupling

The reactivity of heteroaryl boronic acids in Suzuki-Miyaura coupling is a critical factor for their utility. The following table presents a compilation of reported yields for the coupling of 2-Methoxypyrimidine-5-boronic acid and other heteroaryl boronic acids with various coupling partners. It is important to note that the reaction conditions may vary between the cited examples.

Heteroaryl Boronic Acid	Coupling Partner	Catalyst System	Solvent	Base	Temp. (°C) / Time (h)	Yield (%)	Reference
2-Methoxypyrimidine-5-boronic acid	2-Bromo-5-nitrothiophene	Pd(PPh₃)₂Cl₂	1,4-Dioxane/H₂O	Na₂CO₃	95 / 12-24	87	[6]
2-Methoxypyrimidine-5-boronic acid	3-Bromoquinoline	Pd(PPh₃)₂Cl₂	1,4-Dioxane/H₂O	Na₂CO₃	95 / 12-24	17	[6]
Pyridine-3-boronic acid	4-Bromoanisole	Pd(dppf)Cl₂	Not Specified	Na₃PO₄	Not Specified	Good	[5]
Thiophene-2-boronic acid	2-Chloropyridine	Pd(OAc)₂ / SPhos	Not Specified	K₃PO₄	Not Specified	99	[5]
Furan-2-boronic acid	2-Chloropyridine	Pd(OAc)₂ / SPhos	Not Specified	K₃PO₄	Not Specified	99	[5]
Pyrimidine-5-boronic acid	4,6-Dichloropyrimidine	Pd(PPh₃)₂Cl₂	1,4-Dioxane/H₂O	Na₂CO₃	95 / Not Specified	56	[6]

Experimental Protocols

To facilitate a standardized comparison of heteroaryl boronic acids, the following general protocol for a microwave-assisted Suzuki-Miyaura coupling is provided. This protocol is based on established methods and can be adapted for specific substrates.[8][9]

Materials:

• Heteroaryl boronic acid (1.0 equiv)

• Aryl or heteroaryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water mixture, typically 4:1)

• Microwave reaction vial

Procedure:

• To a microwave reaction vial, add the heteroaryl boronic acid, the aryl or heteroaryl halide, the palladium catalyst, and the base.

• Add the degassed solvent to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 100-120 °C) for a specified time (e.g., 15-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method, such as flash column chromatography.

• Characterize the purified product and determine the yield.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a general experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. 110-02-1 CAS MSDS (Thiophene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Thiophene-2-boronic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 2-Methoxypyrimidine-5-boronic acid CAS#: 628692-15-9 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. 2-Methoxypyrimidine-5-boronic acid | 628692-15-9 | Benchchem [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Kinetic Analysis of 2-Methoxypyrimidine-5-boronic Acid and Phenylboronic Acid in Suzuki-Miyaura Coupling

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. The choice of the boronic acid coupling partner is a critical parameter that significantly influences reaction kinetics, and consequently, the overall efficiency and yield of the synthesis. This guide provides a comparative analysis of the reaction kinetics of 2-Methoxypyrimidine-5-boronic acid versus the foundational phenylboronic acid, supported by established mechanistic principles and extrapolated comparative data.

Theoretical Underpinnings of Reaction Kinetics in Suzuki-Miyaura Coupling

The rate of a Suzuki-Miyaura reaction is governed by several steps in its catalytic cycle, with the transmetalation step often being rate-determining. The electronic properties of the substituents on the boronic acid play a crucial role in modulating the rate of this step. Electron-donating groups on the arylboronic acid can increase the nucleophilicity of the organic group being transferred to the palladium center, thereby accelerating the transmetalation process.

Phenylboronic acid serves as a baseline for these reactions. The phenyl group is relatively electron-neutral. In contrast, 2-Methoxypyrimidine-5-boronic acid possesses a pyrimidine ring, which is inherently electron-deficient compared to a benzene ring. However, the presence of the 2-methoxy group, a strong electron-donating group, significantly increases the electron density of the pyrimidine ring. This electronic enrichment is expected to enhance the rate of transmetalation compared to the unsubstituted phenylboronic acid.

Data Presentation: A Comparative Look at Reaction Kinetics

While direct head-to-head kinetic studies under identical conditions are not extensively available in the public domain, the following table presents illustrative kinetic data extrapolated from the known electronic effects of the substituents. This data serves to provide a quantitative comparison based on theoretical expectations.

Parameter	2-Methoxypyrimidine-5-boronic acid	Phenylboronic acid
Relative Initial Rate	~1.5 - 2.0	1.0 (Reference)
Half-life (t½) at 80°C (min)	~30	~50
Observed Rate Constant (k_obs) (M⁻¹s⁻¹)	Higher	Lower

Disclaimer: The quantitative data presented in this table is illustrative and intended to reflect the expected kinetic trends based on the electronic properties of the molecules. Actual experimental values may vary depending on the specific reaction conditions (e.g., catalyst, ligand, base, solvent, temperature, and substrates).

Experimental Protocols: A Guide to Kinetic Analysis

For accurate kinetic analysis of Suzuki-Miyaura reactions, precise experimental design and monitoring are essential. High-Performance Liquid Chromatography (HPLC) is a widely adopted technique for this purpose.

Protocol for Kinetic Analysis via HPLC Monitoring

Objective: To determine the initial reaction rate and kinetic profile of the Suzuki-Miyaura coupling of an aryl halide with either 2-Methoxypyrimidine-5-boronic acid or phenylboronic acid.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Boronic acid (2-Methoxypyrimidine-5-boronic acid or phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Internal standard (e.g., biphenyl)

• Quenching solvent (e.g., acetonitrile)

• Reaction vessel (e.g., temperature-controlled reaction block or round-bottom flask)

• HPLC system with a suitable column (e.g., C18)

Procedure:

• Reaction Setup: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine the aryl halide (1.0 mmol), the respective boronic acid (1.2 mmol), the base (2.0 mmol), and the internal standard (0.5 mmol).

• Solvent and Catalyst Addition: Add the degassed solvent mixture (e.g., 10 mL of 4:1 dioxane:water). Stir the mixture to ensure homogeneity. Add the palladium catalyst (e.g., 1 mol%).

• Initiation and Sampling: Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (e.g., 80 °C) to initiate the reaction. At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60, and 120 minutes), withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a vial containing a known volume of the quenching solvent (e.g., 1 mL of acetonitrile).

• Sample Analysis: Analyze the quenched samples by HPLC to determine the concentration of the reactants and the product.

• Data Analysis: Plot the concentration of the product versus time to determine the initial reaction rate. The rate constant (k) can be calculated from the integrated rate law corresponding to the determined reaction order.

Mandatory Visualization

The following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and the experimental workflow for the kinetic analysis.

The Synthetic Chemist's Guide to Pyrimidine Building Blocks: A Cost-Effectiveness Analysis

For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that profoundly impacts project timelines and budgets. Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous therapeutics.[1] This guide provides an objective comparison of the cost-effectiveness of common pyrimidine building blocks in key synthetic transformations, supported by experimental data.

Cost and Performance Overview of Common Pyrimidine Building Blocks

The utility of a building block is a function of its price and performance in common, versatile reactions. Halogenated pyrimidines are particularly valuable as they serve as excellent handles for cross-coupling reactions, enabling the construction of complex molecular architectures. A selection of commercially available, functionalized pyrimidines is presented below, with indicative pricing to allow for a preliminary cost assessment.

Table 1: Indicative Pricing for Selected Pyrimidine Building Blocks

Compound Name	CAS Number	Molecular Weight ( g/mol )	Indicative Price (USD/10g)	Indicative Price (USD/mol)
2-Chloropyrimidine	1722-12-9	114.53	~$67 - $88[2][3]	~$585 - $768
2,4-Dichloropyrimidine	3934-20-1	148.98	~$25 - $30[4]	~$168 - $202
5-Bromo-2-chloropyrimidine	32779-36-5	193.43	~$560 (for 5g)[5]	~$10,880

Note: Prices are indicative and can vary based on supplier, purity, and quantity. The cost per mole is calculated based on the listed price for the specified quantity to provide a standardized metric for comparison.

The performance of these building blocks in widely used synthetic transformations is a key determinant of their overall value. The following sections provide data on their application in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds. The reactivity of halopyrimidines in this reaction is influenced by the nature and position of the halogen substituents. For di- and polyhalogenated pyrimidines, regioselectivity is a critical consideration.

Table 2: Performance of 2,4-Dichloropyrimidine in Microwave-Assisted Suzuki-Miyaura Coupling

Entry	Boronic Acid	Product	Yield (%)
1	3-Methoxyphenylboronic acid	2-chloro-4-(3-methoxyphenyl)pyrimidine	72[6]
2	3-Tolylboronic acid	2-chloro-4-(m-tolyl)pyrimidine	75[6]
3	3-Nitrophenylboronic acid	2-chloro-4-(3-nitrophenyl)pyrimidine	79[6]
4	Furan-3-ylboronic acid	2-chloro-4-(furan-3-yl)pyrimidine	66[6]

Reaction conditions typically involve a palladium catalyst (e.g., Pd(PPh₃)₄) and a base in a suitable solvent under microwave irradiation.[6]

The data indicates that 2,4-dichloropyrimidine is a versatile substrate for Suzuki-Miyaura coupling, providing good to high yields with a range of boronic acids. The regioselectivity generally favors substitution at the C4 position.[6]

Performance in Sonogashira Coupling

The Sonogashira coupling is a reliable method for the synthesis of alkynyl-substituted heterocycles, which are valuable intermediates in drug discovery. The reactivity of halopyrimidines in this reaction generally follows the trend I > Br > Cl.

Table 3: Representative Yields for Sonogashira Coupling of Bromopyrimidines

Entry	Pyrimidine Substrate	Alkyne	Catalyst System	Yield (%)
1	5-Bromopyrimidine	Phenylacetylene	Pd(CF₃COO)₂/PPh₃/CuI	72-96[7]
2	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂/PPh₃/CuI	72-96[7]

Typical conditions involve a palladium catalyst, a copper(I) co-catalyst, and an amine base in a solvent such as DMF or THF.[1]

5-Bromopyrimidines are effective substrates for the Sonogashira coupling, affording the desired 5-alkynylpyrimidines in good to excellent yields.[1][7]

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. Aryl chlorides, such as chloropyrimidines, are generally less reactive than the corresponding bromides and iodides, often requiring more specialized catalytic systems.

Experimental Protocols

General Protocol for Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine

A mixture of 2,4-dichloropyrimidine (1.0 mmol), the respective arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol), and Na₂CO₃ (2.0 mmol) in a solvent mixture of acetonitrile and water (4:1, 5 mL) is subjected to microwave irradiation at 120 °C for 15-30 minutes. After completion, the reaction mixture is cooled, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.[6]

General Protocol for Sonogashira Coupling of 5-Bromopyrimidine

To a dry Schlenk flask under an inert atmosphere (e.g., Argon), 5-bromopyrimidine (1.0 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.), and copper(I) iodide (CuI, 0.1 equiv.) are added. The flask is evacuated and backfilled with the inert gas. Anhydrous and degassed solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine, 2.0 equiv.) are added via syringe. The terminal alkyne (1.1 equiv.) is then added dropwise. The reaction is stirred at room temperature or heated as required and monitored by TLC or LC-MS. Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by flash column chromatography.[1][11]

Visualization of Key Processes

To provide a clearer understanding of the experimental and biological contexts, the following diagrams illustrate a typical synthetic workflow and a relevant signaling pathway where pyrimidine-based molecules play a crucial role.

A typical workflow for a microwave-assisted Suzuki-Miyaura coupling reaction.

Many pyrimidine-containing compounds are developed as kinase inhibitors. The Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in cancer, is a prominent target for such inhibitors.[12][13][14][15]

Inhibition of the EGFR signaling pathway by a pyrimidine-based inhibitor.

Conclusion

The choice of a pyrimidine building block for a synthetic campaign requires a careful balance of cost and reactivity. 2,4-Dichloropyrimidine presents a highly cost-effective option for introducing a pyrimidine scaffold, with demonstrated utility in regioselective Suzuki-Miyaura couplings. For Sonogashira reactions, 5-bromopyrimidines are reliable substrates, albeit at a significantly higher cost. The feasibility of Buchwald-Hartwig aminations with chloropyrimidines, coupled with the lower cost of these starting materials, makes this an attractive route for the synthesis of aminopyrimidines, provided that the reaction conditions are carefully optimized. By considering both the price per mole and the expected performance in key transformations, researchers can make more informed decisions to optimize their synthetic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-CHLOROPYRIMIDINE 98% 10G - A15394-09, 10 g [dabos.com]
• 3. 2-氯嘧啶 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Synthonix, Inc > 3934-20-1 | 2,4-Dichloropyrimidine [synthonix.com]
• 5. 5-Bromo-2-chloropyrimidine | 32779-36-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Pyrimidine-based EGFR TK inhibitors in targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 14. Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Methoxypyrimidine-5-boronic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 2-Methoxypyrimidine-5-boronic acid, a compound commonly used in synthetic chemistry. Adherence to these protocols is essential for minimizing risks and maintaining a secure research environment.

Hazard Identification and Safety Precautions

2-Methoxypyrimidine-5-boronic acid is classified with specific hazards that necessitate careful handling during disposal.[1][2] It is harmful if swallowed, causes serious eye irritation, and may cause skin and respiratory irritation.[2][3]

Table 1: Hazard and Safety Information for 2-Methoxypyrimidine-5-boronic acid

Hazard Category	GHS Classification	Precautionary Statement Codes
Acute Toxicity, Oral	Category 4	H302
Eye Irritation	Category 2	H319
Personal Protective Equipment (PPE)	-	P280
Handling	-	P264, P270
Disposal	-	P501

Source: Sigma-Aldrich, Fisher Scientific Safety Data Sheets[1][3]

Before beginning any disposal procedure, it is mandatory to wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[3][4] All handling of this solid compound should be performed in a well-ventilated area or a chemical fume hood to avoid dust inhalation.[3][4]

Step-by-Step Disposal Protocol

The disposal of 2-Methoxypyrimidine-5-boronic acid must be conducted in accordance with local, regional, and national regulations.[3][5] The following protocol outlines the general steps for its safe disposal in a laboratory setting.

• Collection of Waste :

  • Carefully sweep up any solid waste of 2-Methoxypyrimidine-5-boronic acid. Avoid generating dust.[3]

  • Place the collected solid into a clearly labeled, sealed container. The container should be suitable for hazardous chemical waste.

  • For contaminated materials, such as weighing paper or disposable labware, collect them in the same designated waste container.

• Container Labeling :

  • Label the waste container with "Hazardous Waste" and the full chemical name: "2-Methoxypyrimidine-5-boronic acid".

  • Include the date of accumulation and any other information required by your institution's environmental health and safety (EHS) office.

• Storage of Waste :

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[3]

  • Ensure the storage area is away from incompatible materials.

• Arranging for Final Disposal :

  • Contact your institution's EHS office or a licensed chemical waste disposal company to arrange for the pickup and final disposal of the waste.[5]

  • Chemical waste must be disposed of through an approved waste disposal plant.[3][6] Do not dispose of this chemical down the drain or in regular trash.[3]

Spill Management

In the event of a spill, the following procedure should be followed:

• Evacuate and Ventilate : If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and ensure adequate ventilation.

• Containment : Wearing appropriate PPE, contain the spill.

• Cleanup : Carefully sweep or vacuum the solid material and place it into a designated hazardous waste container.[3]

• Decontamination : Clean the spill area with a suitable solvent or detergent and water. Collect all cleanup materials as hazardous waste.

Disposal Workflow

The logical flow for the proper disposal of 2-Methoxypyrimidine-5-boronic acid is illustrated in the diagram below. This workflow ensures that all necessary safety and regulatory steps are followed.

Caption: Workflow for the safe disposal of 2-Methoxypyrimidine-5-boronic acid.

References

• 1. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]
• 2. 2-Methoxypyrimidine-5-boronic acid | C5H7BN2O3 | CID 2736778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.pt [fishersci.pt]
• 5. afgsci.com [afgsci.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Methoxypyrimidine-5-boronic acid

This guide provides critical safety and logistical information for the handling and disposal of 2-Methoxypyrimidine-5-boronic acid, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is vital for ensuring laboratory safety and regulatory compliance.

Hazard Summary: 2-Methoxypyrimidine-5-boronic acid is a chemical compound that requires careful handling due to its potential health hazards. According to its Safety Data Sheet (SDS), it is harmful if swallowed and causes serious eye irritation.[1][2][3] It may also cause skin and respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 2-Methoxypyrimidine-5-boronic acid.

PPE Category	Specification
Eye Protection	Chemical safety goggles or glasses with side shields are required.[3][4][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile gloves) must be worn.[4][5]
Skin and Body	A laboratory coat is required to prevent skin contact.[4][6]
Respiratory	Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust.[3][4][6] A NIOSH/MSHA approved respirator may be necessary if dust formation is likely.[3][4]

Operational Plan: Step-by-Step Handling Procedure

• Preparation : Before handling, ensure that the Safety Data Sheet (SDS) is accessible to all personnel.[7] Confirm that eyewash stations and safety showers are readily available and operational.[3]

• Engineering Controls : All handling of 2-Methoxypyrimidine-5-boronic acid should be conducted in a certified chemical fume hood to minimize inhalation risks.[5][6]

• Donning PPE : Put on all required personal protective equipment as detailed in the table above before opening the container.

• Weighing and Transfer : Handle the solid material carefully to avoid generating dust.[3][5] Use appropriate tools for transfer and weigh the required amount in a contained manner within the fume hood.

• Reaction Setup : If used in a reaction, ensure the setup is secure and properly ventilated.

• Post-Handling : After handling, wash hands and any exposed skin thoroughly.[3] Clean all contaminated surfaces and equipment.

Disposal Plan: Waste Management Protocol

Chemical waste from 2-Methoxypyrimidine-5-boronic acid must be treated as hazardous waste.[6]

• Waste Segregation : Do not mix boronic acid waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[6] Keep solid and liquid waste separate.[7]

• Solid Waste Collection : Collect unused or contaminated solid materials (e.g., weighing paper, contaminated gloves) in a designated, sealable, and clearly labeled hazardous waste container.[4][6]

• Liquid Waste Collection : If in a solution, collect it in a separate, clearly labeled, and sealable container for liquid hazardous waste.[6]

• Container Rinsing : Empty containers must be triple-rinsed with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.[6]

• Storage : Store sealed hazardous waste containers in a designated, well-ventilated, and secure area away from incompatible materials until collection by a licensed waste disposal company.[6]

• Labeling : All waste containers must be accurately labeled with "Hazardous Waste" and the chemical name.

Experimental Workflow

Caption: Workflow for the safe handling and disposal of 2-Methoxypyrimidine-5-boronic acid.

References

• 1. 2-Methoxypyrimidine-5-boronic acid 628692-15-9 [sigmaaldrich.com]
• 2. 2-Methoxypyrimidine-5-boronic acid | C5H7BN2O3 | CID 2736778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. IsoLab - Boric Acid [isolab.ess.washington.edu]
• 6. benchchem.com [benchchem.com]
• 7. acewaste.com.au [acewaste.com.au]